Trans-Zeatin
Description
Contextualization within Plant Phytohormone Research
Phytohormones are essential signaling molecules that regulate nearly all aspects of plant growth and development. frontiersin.orgmdpi.com Among these, cytokinins are a class of hormones primarily known for their role in promoting cell division (cytokinesis). medchemexpress.combio-world.com Trans-zeatin (B1683218) stands out as one of the most active and widespread forms of naturally occurring cytokinins in higher plants. mdpi.comchemicalbook.com It is involved in a wide array of processes, including the regulation of cell growth and differentiation, shoot and root meristem activity, leaf senescence, and responses to environmental cues. frontiersin.orgmdpi.com
The study of this compound provides a window into the complex network of hormonal signaling that governs plant life. Its interactions with other phytohormones, such as auxins, are crucial for maintaining proper development. pnas.orgfrontiersin.org Research into this compound helps to unravel the molecular mechanisms that control plant architecture, nutrient processing, and adaptation to various environmental stresses. frontiersin.orgclinisciences.comau.dk
Historical Perspective of this compound Discovery and Initial Characterization
The journey to identify the first natural cytokinin culminated in 1964 with the work of Letham and his colleagues. nih.govresearchgate.net While cell division-inducing activity had been observed in various plant extracts for years, it was from immature kernels of maize (Zea mays) that zeatin was first isolated in crystalline form. nih.govwikipedia.org This achievement provided a sufficient quantity of the pure substance for its chemical structure to be determined using techniques like mass spectrometry and nuclear magnetic resonance. nih.gov
The initial discovery was of the trans isomer, which was found to be highly biologically active. pnas.orgmdpi.com Shortly after, the cis isomer, cis-zeatin (B600781), was also identified. mdpi.com Early research focused on the potent ability of this compound to stimulate cell division in tissue culture bioassays, often in conjunction with auxin. pnas.orgnih.gov Letham's group also made significant contributions by synthesizing radiolabeled this compound, which facilitated metabolic studies, and by identifying various zeatin conjugates, revealing the complexity of cytokinin metabolism. nih.govresearchgate.net
Significance of this compound as a Major Plant Cytokinin for Academic Inquiry
This compound is of paramount significance for academic inquiry due to its central role as a primary and highly active cytokinin in many plant species. mdpi.comchemicalbook.com Its ubiquitous nature and potent effects make it an ideal model for studying cytokinin biosynthesis, metabolism, transport, and signal transduction. oup.comnih.govbiologists.com
Research on this compound has provided fundamental insights into how plants regulate their growth and development. For instance, studies have shown that root-derived this compound is transported to the shoot, where it influences leaf size and protects against stress. au.dkbiologists.com Furthermore, the biosynthesis of this compound is intricately linked to nutrient availability, particularly nitrogen, highlighting its role in coordinating plant growth with environmental conditions. oup.complantae.org The study of this compound and its signaling pathway continues to be a vibrant area of research, with ongoing efforts to understand its complex regulatory networks and its interplay with other signaling molecules. frontiersin.orgunivr.it
Table 1: Key Properties of this compound
| Property | Value |
|---|---|
| IUPAC Name | (2E)-2-methyl-4-[(7H-purin-6-yl)amino]but-2-en-1-ol thermofisher.com |
| Molecular Formula | C10H13N5O thermofisher.combiosynth.comhoffmanlab.org |
| Molecular Weight | 219.24 g/mol biosynth.comfishersci.nl |
| Melting Point | 209 °C biosynth.com |
Table 2: Timeline of Key Discoveries Related to this compound
| Year | Discovery | Key Researchers |
|---|---|---|
| 1964 | First isolation and identification of zeatin from Zea mays. nih.govresearchgate.net | Letham and colleagues |
| 1964 | Proposal of the name "zeatin". nih.gov | Letham |
| Post-1964 | Synthesis of radiolabeled this compound for metabolic studies. nih.govresearchgate.net | Letham's group |
| Post-1964 | Identification of various zeatin conjugates (nucleosides, nucleotides, glucosides). nih.govnih.gov | Letham and associates |
Table 3: Comparison of this compound and Cis-Zeatin Activity
| Isomer | Biological Activity | Prevalence |
|---|---|---|
| This compound | Highly active in most plant species. chemicalbook.combiologists.comnih.gov | A major active cytokinin in many plants. mdpi.compnas.org |
Table 4: Compound Names Mentioned in this Article
| Compound Name |
|---|
| Abscisic acid |
| Adenine (B156593) |
| AMP (Adenosine monophosphate) |
| Auxin |
| Benzyladenine |
| Brassinosteroids |
| Cis-Zeatin |
| Cis-Zeatin riboside |
| Dihydrozeatin |
| Dimethylallyl pyrophosphate |
| Gibberellin |
| Glutamine |
| Indole-3-acetic acid (IAA) |
| Isopentenyladenine |
| Kinetin (B1673648) |
| Lovastatin |
| Silymarin |
| Strigolactone |
| This compound |
| This compound riboside |
Properties
CAS No. |
1673-39-4 |
|---|---|
Molecular Formula |
C13H19NO2 |
Origin of Product |
United States |
Biosynthesis and Metabolic Pathways of Trans Zeatin
De Novo Biosynthesis Pathways
The primary route for trans-Zeatin (B1683218) production in plants is through de novo biosynthesis, a process that builds the molecule from simple precursors. This pathway is characterized by a series of enzymatic reactions, beginning with the formation of isopentenyladenine (iP)-type cytokinins, which are subsequently hydroxylated to yield this compound.
Adenosine (B11128) Phosphate (B84403) Isopentenyltransferase (IPT) Pathway to Isopentenyladenine (iP)-type Cytokinins
The initial and rate-limiting step in the de novo biosynthesis of isoprenoid cytokinins is catalyzed by a family of enzymes known as adenosine phosphate-isopentenyltransferases (IPTs). nih.govresearchgate.net These enzymes facilitate the transfer of an isopentenyl group from dimethylallyl diphosphate (B83284) (DMAPP) to an adenine (B156593) nucleotide. oup.comkegg.jp Plant IPTs preferentially utilize adenosine triphosphate (ATP) and adenosine diphosphate (ADP) as substrates over adenosine monophosphate (AMP). nih.govoup.com This reaction yields iP-type cytokinin nucleotides, specifically isopentenyladenosine 5'-triphosphate (iPRTP) and isopentenyladenosine 5'-diphosphate (iPRDP). nih.gov
The IPT gene family is comprised of several members, which in the model plant Arabidopsis thaliana are designated as AtIPT1 and AtIPT3 through AtIPT8. nih.gov These isoenzymes exhibit distinct expression patterns and subcellular localizations (plastids, mitochondria, and cytosol), suggesting specialized roles in cytokinin production throughout the plant. nih.gov The activity of these ATP/ADP IPTs is considered the main source for the bulk of iP-type and subsequently this compound-type cytokinin synthesis. nih.govpnas.org
Cytochrome P450 Monooxygenase (CYP735A) Mediated Hydroxylation to this compound
Following the synthesis of iP-type cytokinin nucleotides, the subsequent key step in the formation of this compound is the stereospecific hydroxylation of the isopentenyl side chain. nih.govresearchgate.net This reaction is catalyzed by a specific group of cytochrome P450 monooxygenases, designated as CYP735A. nih.govnih.gov These enzymes convert iP nucleotides (iPRTP and iPRDP) into the corresponding this compound ribotides (tZRPs). oup.comoup.com The CYP735A enzymes preferentially act on the nucleotide forms of iP rather than the nucleoside (isopentenyladenosine, iPR) or the free base (isopentenyladenine, iP), and notably, they produce the trans-isomer, not the cis-isomer. nih.govsci-hub.ru
Table 1: Key Enzymes in the De Novo Biosynthesis of this compound
| Enzyme Family | Specific Enzymes (Examples) | Substrate(s) | Product(s) | Function |
| Adenosine Phosphate Isopentenyltransferase (IPT) | AtIPT1, AtIPT3-8 (Arabidopsis) | ATP/ADP, DMAPP | iPRTP, iPRDP | Catalyzes the initial rate-limiting step, forming iP-type cytokinin nucleotides. nih.govnih.govpnas.org |
| Cytochrome P450 Monooxygenase (CYP735A) | CYP735A1, CYP735A2 (Arabidopsis); CYP735A3, CYP735A4 (Rice) | iPRTP, iPRDP | tZRTP, tZRDP | Mediates the trans-hydroxylation of the isopentenyl side chain to form tZ-type cytokinin nucleotides. nih.govoup.comnih.gov |
Research in both dicot and monocot model species has elucidated the specific roles of CYP735A isoforms. In Arabidopsis thaliana, two genes, CYP735A1 and CYP735A2, encode the cytokinin hydroxylases responsible for this compound biosynthesis. nih.govresearchgate.net These two isoforms exhibit differential expression patterns; CYP735A1 transcripts are more abundant in roots and flowers, while CYP735A2 expression is more specific to roots and is inducible by cytokinin treatment. nih.govsci-hub.ru This suggests distinct regulatory roles for each isoform in controlling this compound levels in different organs. nih.gov Studies on Arabidopsis mutants have confirmed that CYP735A enzymes are crucial for shoot growth promotion. researchgate.net
In the monocot model plant rice (Oryza sativa), the orthologous genes CYP735A3 and CYP735A4 have been identified and characterized. oup.comnih.gov Disruption of both these genes leads to significant growth retardation in both roots and shoots, which corresponds with a reduction in this compound levels. oup.comnih.gov This demonstrates that the function of CYP735A in this compound synthesis is conserved between monocots and dicots and is essential for normal plant development. nih.govresearchgate.net Expression of the rice CYP735A genes is influenced by various signals, including hormones like auxin and abscisic acid, as well as nitrogen nutrient availability, indicating that this compound biosynthesis is integrated with other signaling pathways. oup.comnih.gov
Interconversion of Cytokinin Precursors and Active Forms
The direct products of the IPT and CYP735A enzymatic reactions are cytokinin nucleotides (ribotides). nih.govoup.com These forms are generally considered to be inactive precursors. To become biologically active, they must be converted to the free-base form (e.g., this compound). This activation is primarily accomplished by a family of enzymes called LONELY GUY (LOG). researchgate.net LOG enzymes are phosphoribohydrolases that directly convert cytokinin monophosphates (e.g., tZRMP) to the active free base in a single step. researchgate.net
In addition to this direct activation step, a complex network of interconversions exists between cytokinin bases, their corresponding nucleosides (ribosides), and nucleotides (ribotides). researchgate.netnih.govnih.gov These metabolic conversions are thought to be regulated by general purine (B94841) metabolism enzymes. researchgate.net For instance, cytokinin nucleotides can be dephosphorylated to nucleosides by phosphatases, and nucleosides can be converted to the free base, though the LOG pathway is considered the primary activation route. oup.com Conversely, free bases can be converted back to nucleosides and nucleotides. nih.gov This dynamic interconversion allows the plant to finely regulate the pool of active cytokinins. researchgate.net
Biosynthesis from tRNA Degradation
A second, albeit generally considered minor, pathway for cytokinin biosynthesis involves the turnover of transfer RNA (tRNA). oup.comkegg.jpkegg.jp Certain tRNA molecules, specifically those that recognize codons starting with uridine (B1682114), contain a modified adenine base at position 37, immediately 3' to the anticodon, which is isopentenylated. nih.govfrontiersin.org The degradation of these modified tRNAs can release cytokinin nucleosides. nih.gov
Role of tRNA-Isopentenyltransferase (tRNA-IPT) in cis-Zeatin (B600781) Production and Potential this compound Implications
The isopentenylation of adenine in tRNA is catalyzed by a distinct class of isopentenyltransferases known as tRNA-IPTs. oup.com In Arabidopsis, these are encoded by the AtIPT2 and AtIPT9 genes. oup.compnas.org The action of tRNA-IPTs leads to the formation of N6-isopentenyladenosine (i6A) within the tRNA molecule. frontiersin.org This side chain is then typically hydroxylated in the cis-position. nih.gov Consequently, the degradation of this modified tRNA primarily yields cis-Zeatin (cZ) and its derivatives. oup.compnas.orgfrontiersin.org Studies on atipt2,9 double mutants in Arabidopsis have shown that they lack detectable levels of cZ-type cytokinins, confirming that tRNA-IPTs are required for their production. nih.govpnas.org
While the tRNA degradation pathway is the definitive source of cis-Zeatin, its contribution to the this compound pool in plants is generally considered negligible or nonexistent, as the hydroxylation of the tRNA-bound isopentenyl group is stereospecific for the cis configuration. researchgate.netnih.gov However, some studies in bacteria, such as Methylobacterium, have suggested that tRNA turnover can be a source of secreted this compound. nih.govnih.gov In these cases, it is hypothesized that the tRNA-IPT may use a different side-chain donor or that a different enzymatic system is involved. nih.gov For plants, the de novo pathway remains the established route for this compound biosynthesis. oup.com
Regulation of Biosynthesis Pathways
The production of this compound is a tightly controlled process, influenced by a variety of internal and external signals. This regulation occurs at multiple levels, ensuring that the concentration of this active cytokinin is appropriate for the plant's developmental stage and environmental conditions. The primary pathway involves the conversion of isopentenyladenine (iP)-type cytokinins to this compound (tZ)-type cytokinins, a step catalyzed by cytochrome P450 monooxygenases, specifically the CYP735A subfamily. nih.govoup.com The regulation of the genes encoding these key enzymes, such as ADENOSINE PHOSPHATE-ISOPENTENYLTRANSFERASE (IPT) and CYP735A, is central to controlling this compound levels.
Transcriptional and Post-Translational Regulation of Key Enzymes
The expression of genes involved in this compound biosynthesis is a primary control point. Key enzymes in this pathway are encoded by small multigene families, with individual members showing distinct expression patterns and responses to regulatory signals. oup.comfrontiersin.org For instance, the expression of IPT genes, which catalyze the initial step in cytokinin biosynthesis, is differentially regulated by various stimuli. oup.com
Post-translational modifications of these enzymes also play a role in regulating their activity, although this is a less understood aspect compared to transcriptional control. These modifications can rapidly alter enzyme function without the need for new protein synthesis, allowing for swift adjustments in hormone levels. nih.govdntb.gov.ua
| Gene Family | Function in tZ-Biosynthesis | Primary Mode of Regulation | Regulatory Factors |
|---|---|---|---|
| Isopentenyltransferase (IPT) | Catalyzes the initial rate-limiting step in cytokinin biosynthesis, producing iP-nucleotides. | Transcriptional | Nitrate (B79036), other macronutrients, auxin, abscisic acid. |
| CYP735A (Cytochrome P450) | Hydroxylates the side chain of iP-nucleotides to form tZ-nucleotides. oup.com | Transcriptional | Auxin, abscisic acid, cytokinin (negative feedback), nitrogen signals. nih.govoup.com |
Hormonal Regulation of this compound Biosynthesis (e.g., Auxin, Abscisic Acid, Cytokinin Autoregulation)
The biosynthesis of this compound is intricately linked with other hormonal pathways, creating a complex regulatory network. This crosstalk allows for the coordination of various aspects of plant growth and development. nih.govmdpi.com
Auxin: Auxin generally acts as a negative regulator of this compound biosynthesis. nih.govoup.com This antagonistic relationship is crucial for processes like maintaining the root-to-shoot ratio, where auxin promotes root development and cytokinin promotes shoot growth. mdpi.comresearchgate.net
Abscisic Acid (ABA): This stress-related hormone also negatively influences the expression of genes required for this compound production. nih.govoup.com This interaction is part of the plant's strategy to modulate growth in response to adverse environmental conditions. nih.gov
Cytokinin Autoregulation: this compound biosynthesis is subject to negative feedback regulation by cytokinin itself. nih.govoup.com High levels of cytokinins can repress the expression of biosynthetic genes like CYP735A, thereby maintaining hormonal homeostasis.
Nutrient Signal Regulation of this compound Biosynthesis (e.g., Nitrogen)
Nutrient availability is a powerful external cue that directs plant growth and development, with nitrogen being a particularly strong regulator of cytokinin biosynthesis. oup.comresearchgate.net this compound acts as a key long-distance signal, communicating the nitrogen status from the roots to the shoots. oup.comnih.govnih.gov
When nitrogen, particularly in the form of nitrate, is abundant in the soil, it stimulates the expression of specific IPT genes (e.g., AtIPT3 in Arabidopsis) in the roots. oup.com This leads to an increase in the synthesis of cytokinin precursors, which are then converted to this compound. The resulting this compound is transported via the xylem to the shoot, where it signals the availability of nitrogen and promotes growth. oup.comnih.gov This systemic signaling pathway ensures that shoot growth is balanced with the nutrient-acquiring capacity of the root system. nih.govplantae.org Research has shown that both the rapid regulation of specific genes and long-term growth acclimation to nitrogen availability are mediated by the level of this compound in the shoots. nih.gov
| Nutrient Signal | Effect on tZ Biosynthesis | Key Genes Affected | Physiological Outcome |
|---|---|---|---|
| High Nitrogen (Nitrate) | Positive (Upregulation) | IPT3 oup.com | Increased tZ synthesis in roots for transport to shoots, signaling N-availability. oup.comnih.gov |
| Low Nitrogen | Negative (Downregulation) | IPT3 | Reduced tZ synthesis, leading to decreased shoot growth to conserve resources. |
| Glutamine | Positive (Upregulation) | CYP735A nih.govoup.com | Contributes to the modulation of tZ-type cytokinin biosynthesis in response to nitrogen assimilation. oup.com |
This compound Metabolism and Homeostasis
Maintaining the appropriate concentration of active this compound is critical for normal plant function. This balance, or homeostasis, is achieved through a dynamic interplay of biosynthesis, transport, and inactivation mechanisms. The irreversible degradation of cytokinins is a key component of this homeostatic control.
Inactivation Mechanisms
Plants employ several strategies to inactivate cytokinins, including conjugation to sugars (glycosylation) to form inactive storage forms. However, the primary mechanism for the permanent removal of active cytokinins like this compound is through oxidative degradation.
The irreversible degradation of this compound is catalyzed by a class of flavoproteins known as Cytokinin Oxidase/Dehydrogenase (CKX). frontiersin.orgnih.gov These enzymes play a crucial role in regulating cytokinin levels by cleaving the N6-isoprenoid side chain, which renders the molecule inactive. frontiersin.orgthieme-connect.com The products of this reaction are adenine (or adenosine) and the corresponding aldehyde derived from the side chain. nih.gov
The CKX enzyme family is encoded by multiple genes in plants, with each isoform exhibiting distinct biochemical properties, substrate specificities, and expression patterns. researchgate.netmdpi.comfrontiersin.org This diversity allows for the fine-tuned regulation of cytokinin levels in different tissues, at different developmental stages, and in response to various environmental stimuli. nih.govnih.gov
Many characterized CKX enzymes show a high affinity for cytokinins with unsaturated isoprenoid side chains, making this compound and its riboside preferred substrates. thieme-connect.com For example, the rice enzyme OsCKX11 was found to preferentially catalyze the degradation of this compound and cis-zeatin. nih.gov The expression of CKX genes is itself highly regulated and can be induced by factors such as abscisic acid and strigolactones, linking this compound degradation to other hormonal signaling pathways. nih.govpnas.org By controlling the rate of this compound breakdown, CKX enzymes are fundamental to maintaining cytokinin homeostasis and influencing a wide range of developmental processes, from root architecture to grain number. frontiersin.orgnih.govnih.gov
O-Glycosylation as a Reversible Storage Form
O-glycosylation is a significant pathway in the metabolism of this compound, leading to the formation of O-glycosides that are considered biologically inactive, stable storage forms. pnas.org This process involves the attachment of a sugar moiety, typically glucose or xylose, to the hydroxyl group of the this compound side chain. The formation of O-glucosylzeatin is a reversible process, catalyzed by β-glucosidases, which can release the active this compound base. pnas.orgoup.com This reversibility allows the plant to store excess this compound and release it when needed, playing a crucial role in cytokinin homeostasis. pnas.org
These O-glycosylated conjugates are resistant to degradation by cytokinin oxidases, the primary enzymes for irreversible cytokinin breakdown, thus protecting the stored hormone pool. pnas.org Enzymes mediating this conversion, known as O-glucosyltransferases (O-GTs), exhibit high specificity for their cytokinin substrates. pnas.org For instance, specific enzymes have been identified that differentiate between this compound and its cis-isomer. nih.gov A well-characterized example is the ZOG1 gene from Phaseolus, which encodes a this compound O-glucosyltransferase. nih.govpnas.org Overexpression of this gene in maize resulted in a significant, up to 100-fold, increase in zeatin O-glucoside levels in the roots, highlighting its direct role in this metabolic pathway. oup.com
Key Enzymes in this compound O-Glycosylation
| Enzyme (Gene) | Source Organism | Substrate Specificity | Reference |
|---|---|---|---|
| ZOG1 | Phaseolus lunatus (Lima bean) | Highly specific for this compound; does not use cis-zeatin, ribosylzeatin, or dihydrozeatin. | nih.govpnas.orgoup.com |
| ZOX1 | Phaseolus vulgaris (Common bean) | Specific for this compound, catalyzing O-xylosylation. | nih.gov |
| cisZOG1 | Zea mays (Maize) | Specific for cis-zeatin, does not recognize this compound. This indicates parallel pathways exist for the isomers. | nih.govpnas.org |
| UGT85A1, UGT73C5, UGT73C1 | Arabidopsis thaliana | Recognize this compound and dihydrozeatin to form O-glucosides. | nih.govresearchgate.net |
N-Glycosylation
N-glycosylation is another key modification pathway for this compound, involving the attachment of a glucose molecule to a nitrogen atom on the purine ring, typically at the N7 or N9 position. researchgate.netfrontiersin.org Historically, the resulting N-glucosides were considered biologically inactive and products of an irreversible deactivation pathway. frontiersin.orgresearchgate.net This conjugation is catalyzed by specific uridine diphosphate glycosyltransferases (UGTs). In Arabidopsis thaliana, two specific N-glucosyltransferases, UGT76C1 and UGT76C2, have been identified to catalyze the glucosylation of various cytokinins, including this compound, at the N7 and N9 positions. nih.govresearchgate.netfrontiersin.org
However, recent research has challenged the long-held view of N-glucosylation as a strictly irreversible process. frontiersin.org Studies have shown that exogenously applied this compound N7- and N9-glucosides can elicit biological responses in Arabidopsis, comparable to the application of the active this compound base. frontiersin.orgplos.orgnih.gov For example, both this compound and its N-glucosides were found to delay senescence in detached cotyledons. plos.org Further investigation revealed that Arabidopsis seedlings can efficiently convert this compound N-glucosides back into the free this compound base in vivo. frontiersin.orgresearchgate.net This suggests that N-glucosylation may not be a terminal deactivation step but could be a more complex regulatory mechanism than previously understood, potentially varying between different cytokinin types and plant species. frontiersin.orgresearchgate.net
Key Enzymes in this compound N-Glycosylation
| Enzyme (Gene) | Source Organism | Function | Reference |
|---|---|---|---|
| UGT76C1 | Arabidopsis thaliana | Recognizes various cytokinins, including this compound, and glucosylates them at the N7 and N9 positions. | nih.govresearchgate.net |
| UGT76C2 | Arabidopsis thaliana | Recognizes various cytokinins, including this compound, and glucosylates them at the N7 and N9 positions. Plays a dominant role in maintaining cytokinin homeostasis. | nih.govresearchgate.netfrontiersin.org |
Role of Specific Enzymes in this compound Turnover
The primary mechanism for the irreversible degradation of this compound is catalyzed by the enzyme group Cytokinin Oxidase/Dehydrogenase (CKX; EC 1.5.99.12). oup.comnih.gov These enzymes play a critical role in regulating the levels of active cytokinins by cleaving the N6-isoprenoid side chain from the adenine ring, rendering the molecule inactive. nih.govresearchgate.net CKX enzymes specifically target cytokinins with unsaturated isoprenoid side chains, making this compound a primary substrate. nih.govresearchgate.net
CKX enzymes are encoded by small multigene families in plants, with different isoforms exhibiting distinct biochemical properties, substrate specificities, subcellular localizations, and expression patterns throughout the plant's life cycle. oup.comnih.gov For example, maize contains 13 CKX genes, while Arabidopsis thaliana has seven. oup.com This diversity allows for precise spatial and temporal control over cytokinin levels in different tissues and in response to various developmental and environmental signals. oup.comnih.gov For instance, the rice enzyme OsCKX11 has been shown to preferentially catalyze the degradation of this compound and cis-zeatin, and its expression is induced by leaf senescence. nih.gov Genetic modification of CKX expression has profound effects on plant development; reducing CKX activity can lead to increased cytokinin levels and enhanced shoot growth, while overexpression results in cytokinin deficiency, characterized by stunted shoots and enhanced root systems. nih.govresearchgate.net
Examples of Cytokinin Oxidase/Dehydrogenase (CKX) Isoforms
| Enzyme (Gene) | Source Organism | Key Characteristics | Reference |
|---|---|---|---|
| ZmCKX1 | Zea mays (Maize) | Plays a crucial role in cytokinin degradation in maize kernels. | oup.com |
| AtCKX2 | Arabidopsis thaliana | A highly active and well-studied isoform in Arabidopsis. | oup.com |
| OsCKX11 | Oryza sativa (Rice) | Preferentially degrades this compound and cis-zeatin; involved in regulating leaf senescence and grain number. | nih.gov |
| LjCKX3 | Lotus japonicus | Primarily regulates this compound levels in the root. | nih.gov |
Dynamic Regulation of this compound Pools in Plant Tissues
The concentration of active this compound in plant tissues is meticulously controlled through a dynamic interplay of biosynthesis, transport, and metabolism. nih.govmdpi.com This homeostatic regulation is essential for coordinating a wide array of developmental processes, from cell division in meristems to the growth of shoots, roots, and reproductive organs. oup.commdpi.comnih.gov
This compound is predominantly synthesized in the roots and transported acropetally to the aerial parts of the plant via the xylem sap. mdpi.com The levels of this compound are not static but fluctuate in response to both internal developmental programs and external environmental cues. oup.commdpi.com For instance, the expression of genes involved in cytokinin biosynthesis and degradation shows dynamic patterns during different stages of development, such as rice inflorescence development. nih.gov
The regulation of this compound pools involves a balance between anabolic and catabolic pathways. Biosynthesis is primarily controlled by isopentenyltransferase (IPT) and cytochrome P450 monooxygenase (CYP735A) enzymes. nih.govoup.com Conversely, the levels are reduced through irreversible degradation by CKX enzymes and reversible conjugation to form O- and N-glucosides. researchgate.netoup.comresearchgate.net This intricate network ensures that this compound concentrations are precisely managed in different cells and tissues, thereby orchestrating specific developmental outcomes. For example, cytokinins are known to be negative regulators of lateral root formation, and their signaling is activated at different zones within the root to control this process. nih.gov In leaves, cytokinin levels influence the transition from cell proliferation to cell expansion and the onset of senescence. researchgate.net
Transport and Long Distance Signaling of Trans Zeatin
Systemic Transport Mechanisms in Plants
Systemic transport of trans-zeatin (B1683218) and other cytokinins ensures that signals originating in one part of the plant can influence development and physiological responses in distant tissues. This complex process involves specific transport mechanisms at the cellular and tissue levels.
Xylem-Mediated Root-to-Shoot Translocation
This compound and its derivatives are primarily synthesized in the root vasculature and are transported acropetally (from roots to shoots) via the xylem. mdpi.comfrontiersin.orgfrontiersin.org This root-to-shoot translocation through the xylem is a key pathway for delivering root-derived cytokinin signals to the aerial parts of the plant, regulating processes such as shoot growth and meristem activity. frontiersin.orgresearchgate.netpnas.orgnih.gov
Differential Roles of this compound and this compound Riboside in Xylem Transport
While both this compound (tZ) and this compound riboside (tZR) are transported in the xylem, they appear to have differential roles in regulating shoot development. This compound riboside is often considered a major long-distance signaling form in xylem vessels and is converted to the active form, this compound, near the site of action by enzymes like LONELY GUY (LOG). researchgate.netnih.govplantae.orgscientificlabs.ieclinisciences.com However, studies using grafting experiments with cytokinin biosynthetic and transport mutants have revealed that root-to-shoot translocation of this compound, although a minor component of xylem cytokinin compared to tZR, specifically controls leaf size. researchgate.netnih.govchemicalbook.com In contrast, this compound riboside transport is sufficient for regulating meristem activity-related traits in addition to leaf size. researchgate.netnih.govchemsrc.com The ratio of this compound to this compound riboside in the xylem and their delivery rate can change in response to environmental conditions, allowing plants to fine-tune shoot growth. researchgate.netnih.gov In xylem sap, tZ typically accounts for about 15% of cytokinin species, while tZR accounts for around 80%. frontiersin.org
Here is a table summarizing the differential roles:
| Cytokinin Form | Primary Transport Pathway | Major in Xylem Sap? | Role in Shoot Development |
| This compound (tZ) | Xylem | Minor | Controls leaf size |
| This compound Riboside (tZR) | Xylem | Major | Controls leaf size and meristem activity traits |
Involvement of ABCG14 Transporters
The ATP-binding cassette (ABC) transporter subfamily G14 (ABCG14) plays a crucial role in the root-to-shoot translocation of this compound-type cytokinins. pnas.orgnih.govapsnet.orgcas.cz AtABCG14 is primarily expressed in the roots, specifically in the pericycle and stelar cells, overlapping with the expression of cytokinin-synthesizing genes. pnas.orgnih.gov It is localized to the plasma membrane and functions as an efflux pump, essential for loading this compound and this compound riboside into the xylem vessels for transport to the shoot. frontiersin.orgpnas.orgnih.govcas.czau.dk Loss of ABCG14 function in Arabidopsis thaliana mutants (e.g., atabcg14) severely impairs the translocation of tZ-type cytokinins to the shoots, resulting in reduced shoot growth and altered cytokinin distribution, with decreased levels in shoots and increased levels in roots. pnas.orgnih.govapsnet.orgcas.czau.dk Grafting experiments have shown that wild-type rootstocks can restore shoot growth in atabcg14 scions, highlighting the importance of root-derived, ABCG14-dependent cytokinin transport for shoot development. pnas.org
Phloem-Mediated Shoot-to-Root Signaling
While xylem primarily facilitates root-to-shoot transport, the phloem is involved in shoot-to-root signaling of cytokinins. researchgate.netnih.govmdpi.com Isopentenyladenine (iP) and cis-zeatin (B600781) (cZ) types of cytokinins are the major forms found in phloem sap and are translocated rootward. frontiersin.orgmdpi.com This shoot-to-root transport through the phloem can influence root growth, nodulation, and nutrient acquisition. frontiersin.orgresearchgate.netnih.govmdpi.com While this compound is predominantly associated with xylem transport, there is evidence suggesting potential retrograde transport of tZ-type cytokinins from the shoot to the root via the phloem. researchgate.net This bidirectional transport contributes to a complex root-shoot-root signaling network that helps plants adapt to environmental changes, such as heterogeneous nitrogen availability. frontiersin.orgnih.govplantae.org
Cellular Uptake and Efflux Mechanisms
The movement of this compound across cellular membranes is mediated by specific transporter proteins. Both uptake (influx) and efflux mechanisms are crucial for regulating intracellular cytokinin concentrations and facilitating their movement between different cellular compartments and tissues.
Role of Purine (B94841) Permease Family in Cytokinin Uptake
Members of the purine permease (PUP) family are involved in the cellular uptake of purine bases and their derivatives, including cytokinins like this compound. portlandpress.comnih.govebi.ac.uktandfonline.combibliotekanauki.pl PUP transporters facilitate proton-coupled uptake of these molecules across the plasma membrane. nih.govtandfonline.combibliotekanauki.pl Studies in Arabidopsis cell cultures and seedlings have shown that this compound uptake exhibits multiphasic kinetics, suggesting the involvement of both high- and low-affinity transport systems. nih.govtandfonline.com PUP1, for instance, has been shown to mediate the uptake of radiolabeled this compound in yeast expression systems and is inhibited by adenine (B156593) and other cytokinins, indicating a shared transport system. nih.govtandfonline.combibliotekanauki.plnih.govtandfonline.comuniprot.org PUPs are thought to play roles in scavenging extracellular adenine and may also be involved in cytokinin uptake, contributing to their local and long-distance distribution. portlandpress.comnih.govebi.ac.ukbibliotekanauki.plnih.gov
Here is a potential structure for a data table on PUP transporter activity with this compound:
| Transporter | Organism | Substrate(s) Transported (demonstrated) | Transport Mechanism | Key Findings related to tZ | Source(s) |
| AtPUP1 | A. thaliana | Adenine, this compound, Caffeine, Adenosine (B11128) | Proton-coupled uptake | Mediates uptake of radiolabeled tZ; inhibited by adenine. nih.govbibliotekanauki.plnih.govtandfonline.comuniprot.org | nih.govbibliotekanauki.plnih.govtandfonline.comuniprot.org |
| AtPUP2 | A. thaliana | Adenine, Cytokinins (competitive inhibition) | Proton-coupled uptake | Efficient competitor for adenine uptake by AtPUP2, suggesting tZ transport. nih.gov | nih.gov |
| AtPUP14 | A. thaliana | Cytokinins | Uptake | Involved in spatiotemporal distribution of cytokinin in the meristem. tandfonline.com | tandfonline.com |
Efflux transporters, such as members of the ABC transporter family like ABCC4, have also been identified as mediating the efflux of active cytokinins, contributing to the regulation of root growth. biorxiv.org
Kinetic Properties of this compound Transport Systems
The transport of this compound across cell membranes is facilitated by specific transporter proteins. Studies on the uptake kinetics of radiolabeled this compound in Arabidopsis cell cultures have shown that the process is multiphasic, indicating the presence of both low- and high-affinity transport systems. tandfonline.comnih.govoup.com This uptake is sensitive to protonophores like carbonyl cyanide m-chlorophenylhydrazone (CCCP), suggesting it is mediated by H+-coupled transport. tandfonline.comnih.govoup.com
Other physiologically active cytokinins, such as isopentenyl adenine and benzylaminopurine, can effectively compete with this compound for uptake, while adenine also competes, suggesting that these transport systems can handle related compounds, including degradation products of cytokinin oxidases. tandfonline.comnih.govoup.com
Research on specific transporters, such as members of the Purine Permease (PUP) and Equilibrative Nucleoside Transporter (ENT) families, has provided insights into cytokinin transport. Some PUP transporters, like PUP1 and PUP2, have been shown to transport this compound and its riboside, among other cytokinins and adenine. frontiersin.org ENT transporters, such as AtENT3, have also been implicated in the transport of cytokinin ribosides, showing a preference for this compound riboside over isopentenyl adenosine in some studies. frontiersin.orgbiorxiv.org
Data on the influx rates of different cytokinin forms in tobacco BY-2 cells indicate that cytokinin nucleobases with non-aromatic side chains, including this compound, are accumulated more readily than their corresponding ribosides. biorxiv.org
A summary of observed kinetic properties and transport characteristics is presented in the table below:
| Transport Property | Observation | Source(s) |
| Uptake Kinetics | Multiphase (low- and high-affinity systems) | tandfonline.comnih.govoup.com |
| Coupling Mechanism | H+-mediated uptake (inhibited by CCCP) | tandfonline.comnih.govoup.com |
| Competition | Competes with iP, BAP, and adenine | tandfonline.comnih.govoup.com |
| Transporter Families Involved | PUP, ENT | frontiersin.orgdoraagri.combiorxiv.org |
| Preference (Nucleobase/Riboside) | Nucleobases accumulated more readily than ribosides (in tobacco BY-2 cells) | biorxiv.org |
This compound as a Long-Distance Signal
This compound acts as a crucial long-distance signal, coordinating physiological processes throughout the plant. mdpi.comnih.govnih.govpnas.org It is primarily synthesized in the roots and transported acropetally (upwards) to the shoots via the xylem. wikipedia.orgfrontiersin.orgmdpi.comdoraagri.com While this compound riboside is often considered a major transport form in the xylem, active this compound is also transported and plays distinct roles in shoot development. nih.govscispace.comresearchgate.net Conversely, isopentenyladenine-type cytokinins are more prevalent in the phloem and are transported basipetally (downwards) from shoots to roots. frontiersin.orgpnas.org The ABCG14 transporter in Arabidopsis is essential for loading cytokinins, particularly this compound types, into the root xylem for root-to-shoot translocation. frontiersin.orgpnas.orgnih.govbiorxiv.org
The long-distance transport of cytokinins, including this compound, is vital for integrating responses to environmental cues and coordinating the development of different organs. mdpi.comnih.govdoraagri.comresearchgate.netresearchgate.net
Integration in Root-Shoot Communication Networks
This compound is a key component of the complex root-shoot communication network that allows plants to coordinate growth and development in response to their environment. wikipedia.orgscispace.comnih.govresearchgate.netisa-arbor.comnih.gov Root-synthesized this compound transported via the xylem to the shoot influences various shoot processes, including bud growth, shoot branching, and leaf development. doraagri.comisa-arbor.comscielo.org.co This root-to-shoot signaling mediated by this compound is particularly important for regulating shoot growth in response to nutrient availability. mdpi.comnih.govnih.gov Grafting experiments have demonstrated that the systemic signaling of zeatin riboside from root to shoot can influence vegetative meristem size and leaf development. mdpi.comnih.govresearchgate.net
This compound also interacts antagonistically with auxin, another key plant hormone, in regulating the shoot-to-root growth ratio and coordinating development in apical meristems. wikipedia.orgoup.commdpi.com This interplay between root-derived cytokinins and shoot-derived auxin is crucial for shaping plant architecture. mdpi.com
Response to Environmental Cues (e.g., Nitrogen Availability, CO2)
This compound signaling is significantly modulated by environmental cues, particularly nutrient availability. wikipedia.orgscispace.comnih.govisa-arbor.comnih.govoup.com Nitrogen availability, especially nitrate (B79036), strongly influences cytokinin biosynthesis in roots, leading to increased levels of this compound and its riboside in the xylem sap. nih.govnih.govnih.govoup.commdpi.comoup.com This increased root-derived this compound is then transported to the shoots, acting as a signal for nitrogen availability and influencing shoot growth and nitrogen assimilation. nih.govnih.govnih.govoup.commdpi.complantae.orgplantae.org
Studies using split-root experiments and cytokinin-related mutants have highlighted the essential role of shoot this compound in mediating systemic nitrogen signaling, controlling root transcriptional reprogramming, root growth, and nitrate transport activity in response to heterogeneous nitrate availability. nih.govbiorxiv.orgnih.govplantae.org Glutamate/glutamine metabolism in shoots is also suggested to be a target of this compound root-to-shoot translocation in the context of nitrogen signaling. nih.govplantae.orgplantae.org
Elevated CO2 levels can also positively regulate de novo cytokinin biosynthesis in roots, contributing to plant growth under these conditions. nih.gov This suggests that this compound may also play a role in coordinating plant responses to changing atmospheric CO2 concentrations, potentially by linking photosynthetic activity in the shoot with root growth and nutrient uptake.
Coordination of Organ-to-Organ Development
This compound, as a long-distance signal, is critical for coordinating the development of different plant organs. wikipedia.orgscispace.comnih.govresearchgate.net Root-derived this compound transported to the shoot influences shoot apical meristem activity, shoot branching, and leaf expansion. nih.govdoraagri.comscispace.comresearchgate.netisa-arbor.comscielo.org.co For instance, this compound has been shown to promote adventitious shoot formation and regulate leaf senescence. bio-world.complos.org
The differing roles of this compound and its precursor, this compound riboside, in controlling leaf size and meristem activity highlight a dual long-distance signaling system that allows plants to fine-tune shoot growth in fluctuating environments. nih.govresearchgate.net
| Process Coordinated by this compound | Affected Organ(s) | Source(s) |
| Cell Division | Roots, Shoots | biologists.comwikipedia.orgbio-world.com |
| Shoot Apical Meristem Activity | Shoots | scispace.comisa-arbor.com |
| Shoot Branching | Shoots | wikipedia.orgdoraagri.comisa-arbor.com |
| Leaf Expansion/Development | Leaves | mdpi.comresearchgate.netscielo.org.cooup.com |
| Leaf Senescence | Leaves | wikipedia.orgbio-world.complos.org |
| Root Growth | Roots | scispace.comfrontiersin.org |
| Root Branching | Roots | scispace.com |
| Nitrate Transport/Uptake | Roots | scispace.comnih.govbiorxiv.orgnih.gov |
Mechanisms of Trans Zeatin Perception and Signal Transduction
Downstream Signaling Cascades
The activation of Type-B ARRs by the phosphorelay system initiates a downstream signaling cascade that ultimately leads to the diverse physiological and developmental responses associated with cytokinins. These transcription factors directly regulate the expression of a suite of primary response genes. frontiersin.org
One of the immediate consequences of cytokinin signaling is the transcriptional activation of the Type-A ARR genes, which, as mentioned, function in a negative feedback loop to attenuate the signal. univr.it In addition to the Type-A ARRs, other primary response genes are also induced, leading to a broader transcriptional reprogramming within the cell. These downstream cascades are responsible for the well-documented roles of cytokinins in processes such as cell division, shoot and root development, leaf senescence, and nutrient responses. biologists.comfrontiersin.org
The interaction of the cytokinin signaling pathway with other hormone pathways, such as auxin, is a critical aspect of these downstream events. For instance, cytokinins and auxins often have antagonistic roles in processes like root and shoot branching, and their signaling pathways are known to regulate each other. frontiersin.orgmdpi.com Furthermore, cytokinin signaling has been implicated in the plant's response to various environmental stresses. frontiersin.orgau.dk
Regulation of Gene Expression
The perception of trans-zeatin (B1683218) initiates a signaling cascade that culminates in the nucleus, where it modulates the expression of a suite of genes. This regulation is central to the diverse functions of cytokinins in plant growth and development.
The this compound signaling pathway is a multi-step phosphorelay system. frontiersin.orgresearchgate.net It begins with the perception of this compound by histidine kinase receptors located in the cell membrane. researchgate.netunivr.it Upon binding to this compound, these receptors autophosphorylate and transfer the phosphate (B84403) group to histidine phosphotransfer proteins (AHPs). researchgate.netunivr.it These AHPs then shuttle from the cytoplasm to the nucleus, where they phosphorylate type-B response regulators (ARRs). researchgate.netunivr.it
Activated type-B ARRs are transcription factors that bind to specific DNA sequences in the promoter regions of target genes, thereby activating their transcription. researchgate.netunivr.it Among the primary targets of type-B ARRs are the genes encoding type-A ARRs. mdpi.com The type-A ARRs act as negative regulators of the cytokinin signaling pathway, creating a feedback loop that helps to fine-tune the cellular response to this compound. mdpi.comfrontiersin.org
Key genes involved in the this compound signaling pathway and their functions are summarized in the table below.
| Gene/Protein Family | Function in this compound Signaling |
| Histidine Kinase Receptors (e.g., AHK2, AHK3, CRE1/AHK4) | Perceive this compound at the cell membrane and initiate the phosphorelay cascade. researchgate.net |
| Histidine Phosphotransfer Proteins (AHPs) | Shuttle the phosphate signal from the receptors in the cytoplasm to the response regulators in the nucleus. researchgate.net |
| Type-B Arabidopsis Response Regulators (ARRs) | Act as transcription factors that, upon phosphorylation, activate the expression of cytokinin-responsive genes. researchgate.netunivr.it |
| Type-A Arabidopsis Response Regulators (ARRs) | Function as negative feedback regulators of the cytokinin signaling pathway. mdpi.comfrontiersin.org |
| CYP735A | Encodes a cytochrome P450 monooxygenase that catalyzes the biosynthesis of this compound. frontiersin.orgoup.com |
| Cytokinin Response Factors (CRFs) | A subset of ERF/AP2 transcription factors that are responsive to cytokinin and play roles in various stress responses. frontiersin.org |
The regulation of gene expression by this compound is not limited to the core signaling components. It also influences genes involved in various metabolic and developmental processes, including those related to nutrient uptake and stress responses.
Interaction with Other Signaling Molecules
The effects of this compound are intricately linked with other signaling molecules within the plant, creating a complex network of interactions that fine-tunes physiological responses. This crosstalk allows plants to integrate various internal and external cues to orchestrate growth and development.
Auxin: One of the most well-documented interactions is the antagonistic relationship between cytokinins and auxin. researchgate.netbiologists.com This interplay is crucial for regulating processes such as apical dominance and root development. For instance, cytokinin has been shown to regulate auxin metabolism and transport. biologists.com
Nitrogen Signaling: this compound plays a significant role in systemic nitrogen signaling. nih.govnih.govoup.com Nitrate (B79036) availability in the roots can trigger the biosynthesis of this compound, which is then transported to the shoots. nih.govoup.comfrontiersin.org In the shoots, this compound influences gene expression related to nutrient assimilation and growth, demonstrating a long-distance signaling mechanism. nih.govnih.gov
Other Hormones and Stress Signals: this compound signaling also intersects with pathways involving other plant hormones like abscisic acid and ethylene (B1197577), as well as responses to both biotic and abiotic stresses. researchgate.netmdpi.com Plant growth regulators, including cytokinins, are part of complex signaling systems that enable plants to respond to environmental challenges. mdpi.com For example, some cytokinin-responsive genes are also involved in responses to pathogens and wounding. frontiersin.org Furthermore, there is evidence of a direct chemical reaction between this compound and nitric oxide, a key signaling molecule in stress responses, suggesting a mechanism for the suppression of nitric oxide action by cytokinins. pnas.org
The table below summarizes some of the key interactions between this compound and other signaling molecules.
| Interacting Molecule | Nature of Interaction | Physiological Significance |
| Auxin | Often antagonistic; cytokinin can regulate auxin metabolism and transport. researchgate.netbiologists.com | Regulation of apical dominance, root development, and organ formation. researchgate.netbiologists.com |
| Nitrate | This compound acts as a long-distance signal in response to nitrate availability. nih.govnih.govfrontiersin.org | Optimization of nitrogen acquisition and plant growth in response to nutrient status. nih.govnih.gov |
| Abscisic Acid (ABA) | Antagonistic interactions have been observed in stress responses. mdpi.com | Modulation of plant responses to drought and other environmental stresses. mdpi.com |
| Ethylene | Cytokinin effects on root and hypocotyl growth can be mediated by ethylene. biologists.com | Coordination of growth and developmental processes. biologists.com |
| Nitric Oxide (NO) | Cytokinins can suppress the action of NO, potentially through direct interaction. pnas.org | Regulation of NO homeostasis and its role in various physiological processes. pnas.org |
Systems Biology Approaches to Elucidate this compound Signaling
The complexity of the this compound signaling network has led researchers to adopt systems biology approaches to gain a more holistic understanding. These methods allow for the analysis of large-scale datasets, such as transcriptomics, to identify key regulatory genes and functional networks.
Weighted Gene Co-expression Network Analysis
Weighted Gene Co-expression Network Analysis (WGCNA) is a powerful systems biology method used to identify modules of co-expressed genes. nih.gov This approach has been successfully applied to study the response of rice to this compound treatment. frontiersin.orgresearchgate.netnih.govnih.gov By analyzing gene expression patterns across different conditions, WGCNA can group genes with similar expression profiles into modules. nih.gov These modules often represent genes that are functionally related or part of the same biological pathway. researchgate.netnih.gov
The principle behind WGCNA is that genes with correlated expression patterns are likely to be functionally associated. nih.gov This "guilt by association" principle helps in identifying novel genes and pathways involved in a particular biological process. nih.gov In the context of this compound signaling, WGCNA has been used to construct co-expression networks and identify key hub genes that are highly connected within their respective modules, suggesting a significant regulatory role. frontiersin.orgresearchgate.netnih.gov
Identification of Cytokinin-Responsive Genes and Functional Modules
Through the application of systems biology approaches like WGCNA, researchers have been able to identify numerous cytokinin-responsive genes and organize them into functional modules. frontiersin.orgresearchgate.netnih.gov For example, a study on rice treated with this compound identified nine distinct functional modules containing various hub genes that contribute to the cytokinin signaling pathway. frontiersin.orgresearchgate.net
These modules were found to be enriched in genes associated with specific biological processes. For instance, some modules contained genes involved in plant growth and development, while others were enriched in genes related to stress responses. frontiersin.org The identification of these modules and their constituent genes provides a framework for understanding how this compound coordinates different physiological responses at the transcriptional level. frontiersin.orgresearchgate.net
The table below provides examples of functional modules and associated hub genes identified in rice in response to this compound treatment.
| Module Color | Example Hub Gene | Putative Function |
| Turquoise | Os04g0295400 | Encodes Jasmonate-induced protein, suggesting a link to stress responses. frontiersin.org |
Further analysis of these cytokinin-responsive genes and modules can help in elucidating the intricate regulatory networks that govern plant development and their interaction with the environment. frontiersin.orgfrontiersin.org
Physiological and Developmental Roles of Trans Zeatin in Plants
Cell Cycle Regulation and Meristematic Activity
Trans-Zeatin (B1683218) plays a central role in controlling the plant cell cycle, particularly in actively dividing tissues like meristems. clinisciences.commedchemexpress.comnih.gov Its presence is crucial for maintaining the balance between cell division and differentiation, which is fundamental for plant growth. fu-berlin.de
Promotion of Cell Division and Differentiation
This compound is a potent promoter of cell division. ontosight.aiclinisciences.comagropages.combiologists.commedchemexpress.combio-world.commade-in-china.comwikipedia.org It was historically discovered based on its ability to induce cell proliferation in plant tissue culture. biologists.com Research indicates that this compound, along with other active cytokinins like N6-(Δ2-isopentenyl) adenine (B156593) (iP), is critical for regulating cell proliferation and differentiation, especially during the development of inflorescence meristems. researchgate.net Studies have shown that this compound can upregulate the expression of genes involved in the cell cycle, such as cyclin genes. nih.gov Furthermore, this compound plays a key role in promoting cell differentiation. mdpi.com This activity is mediated through specific receptor interactions and downstream signaling pathways involving transcription factors like ARABIDOPSIS RESPONSE REGULATORs (ARRs). mdpi.com
Regulation of Shoot Apical Meristem (SAM) Maintenance
The Shoot Apical Meristem (SAM) is the primary center for shoot growth and organ formation. nih.gov this compound is essential for maintaining the activity and size of the SAM. fu-berlin.deoup.com Root-derived this compound-type cytokinins are transported to the shoot and converted into active forms in the SAM, where they promote stem cell activity. nih.govplantae.org This promotion is linked to the enhancement of WUSCHEL (WUS) gene function, a key regulator of stem cell fate in the SAM. nih.govresearchgate.net Cytokinin signaling, influenced by this compound, fine-tunes SAM activity in response to internal and environmental signals, including nitrate (B79036) availability. nih.govcam.ac.uk
Influence on Root Apical Meristem (RAM) Activity and Root Growth
While cytokinins generally promote cell division, their effect on root growth and the Root Apical Meristem (RAM) is often inhibitory, contrasting with their role in the shoot. oup.comresearchgate.net this compound has been demonstrated to inhibit root growth in species like Arabidopsis. researchgate.net However, the specific role of this compound in RAM activity and root growth can vary between plant species. In rice, for instance, this compound-type cytokinins promote the growth of both roots and shoots. oup.combiorxiv.orgnih.gov The balance between this compound and other hormones, like auxin, is crucial for regulating root development, including lateral root formation. chemicalbook.comabcam.com Studies on root organogenesis in vitro have also shown that this compound can inhibit excessive root formation while promoting shoot formation at higher concentrations. bio-world.commade-in-china.com
Organogenesis and Plant Architecture
Shoot and Root Morphogenesis
This compound plays a vital role in both shoot and root morphogenesis. ontosight.aioup.comnih.gov In tissue culture, this compound is used to promote adventitious shoot formation. bio-world.commade-in-china.com Research involving the secretion of this compound by bacteria has shown its ability to induce cortical cell divisions in plant roots, mimicking events in root nodule morphogenesis. core.ac.ukresearchgate.net This highlights the role of localized cytokinin production, including this compound, in initiating organ development. The balance and interaction between this compound and other hormones, particularly auxin, are critical in determining the fate of developing organs and influencing shoot and root architecture. frontiersin.orgmdpi.com
Leaf Development and Expansion
This compound-type cytokinins play major roles in the development of aerial organs, including leaves. researchgate.net Cytokinins are essential for regulating cell fate in the SAM, which gives rise to leaves. researchgate.net Studies have shown that lower levels of cytokinins can decrease cell number and size during leaf development. researchgate.net Exogenous application of this compound has been shown to increase leaf size by promoting both cell division and expansion. researchgate.netscielo.org.co this compound also contributes to delaying leaf senescence, helping to maintain the physiological activity of leaves, which is important for processes like photosynthesis. made-in-china.comwikipedia.orgscielo.org.co The transport of this compound from the root to the shoot can specifically control leaf size. biologists.comresearchgate.netplantae.org
Table 1: Influence of this compound on Plant Growth and Development
| Process | Effect of this compound | Relevant Section |
| Cell Division | Promotes cell division. ontosight.aiclinisciences.comagropages.combiologists.commedchemexpress.combio-world.commade-in-china.comwikipedia.org | 5.1.1 |
| Cell Differentiation | Promotes cell differentiation. clinisciences.commedchemexpress.commdpi.com | 5.1.1 |
| Shoot Apical Meristem (SAM) Activity | Stimulates activity and maintenance. medchemexpress.comnih.govoup.comabcam.com | 5.1.2 |
| Root Apical Meristem (RAM) Activity | Can be a negative regulator of size and inhibit primary root growth in some species (e.g., Arabidopsis). oup.comresearchgate.net Can promote root growth in other species (e.g., rice). oup.combiorxiv.orgnih.gov | 5.1.3 |
| Shoot Morphogenesis | Promotes adventitious shoot formation. bio-world.commade-in-china.com | 5.2.1 |
| Root Morphogenesis | Can inhibit excessive root formation in tissue culture. bio-world.commade-in-china.com Can induce cortical cell divisions in root nodule formation. core.ac.ukresearchgate.net | 5.2.1 |
| Leaf Development | Plays a major role in aerial organ development. researchgate.net Affects cell proliferation and expansion in leaves. researchgate.netscielo.org.co | 5.2.2 |
| Leaf Expansion | Increases leaf size by promoting cell division and expansion. researchgate.netscielo.org.co | 5.2.2 |
| Leaf Senescence | Delays leaf senescence. made-in-china.comwikipedia.orgscielo.org.co | 5.2.2 |
Table 2: Research Findings on this compound's Role in Specific Processes
| Research Focus | Key Finding | Relevant Section | Source Indices |
| Cell proliferation and differentiation | Plays critical roles, especially in inflorescence meristem development. researchgate.net | 5.1.1 | researchgate.net |
| Cell cycle regulation | Upregulates cyclin gene expression (e.g., TgCYC4 in T. gondii). nih.gov | 5.1.1 | nih.gov |
| Root-to-shoot transport and SAM activity | Root-derived tZ-type CKs are transported to the shoot and promote SAM stem cell activity via WUS enhancement. nih.gov | 5.1.2 | nih.gov |
| Distinct transport roles in Arabidopsis shoots | Active tZ is transported and functional in leaves but not the SAM, unlike tZR. plantae.org | 5.1.2, 5.2.2 | plantae.org |
| Root growth inhibition in Arabidopsis | Demonstrated to inhibit root growth. researchgate.net | 5.1.3 | researchgate.net |
| Root and shoot growth promotion in rice | tZ-type CKs function in growth promotion of both roots and shoots. oup.combiorxiv.orgnih.gov | 5.1.3, 5.2.1 | oup.combiorxiv.orgnih.gov |
| Induction of root cortical cell divisions | Secretion by bacteria can induce divisions mimicking nodule morphogenesis. core.ac.ukresearchgate.net | 5.2.1 | core.ac.ukresearchgate.net |
| Promotion of leaf size | Exogenous application increased leaf size by promoting cell division and expansion. researchgate.netscielo.org.co | 5.2.2 | researchgate.netscielo.org.co |
| Role in aerial organ development | tZ-type cytokinins play major roles. researchgate.net | 5.2.2 | researchgate.net |
Apical Dominance and Axillary Bud Outgrowth
Apical dominance, the phenomenon where the main shoot apex inhibits the growth of lateral axillary buds, is significantly influenced by the interplay of plant hormones, particularly auxin and cytokinin. While auxin transported basipetally from the shoot apex is generally considered inhibitory to axillary bud growth, cytokinin, including this compound, promotes this process. oup.comfrontiersin.org Studies have shown that direct application of cytokinin to axillary buds can stimulate their outgrowth in intact plants. oup.com Endogenous cytokinin levels have been observed to increase in and around axillary buds as they begin to grow. oup.com
Research in pea (Pisum sativum) indicates that rapid increases in cytokinin levels in buds following decapitation (removal of the shoot tip) are correlated with enhanced sugar availability, rather than solely with auxin depletion. nih.govresearchgate.net This suggests a complex interaction between auxin, sugars, and cytokinins in regulating apical dominance and bud release. nih.govresearchgate.net In hybrid poplar, overexpression of the SHORT-ROOT2 (PtSHR2) gene, which is preferentially expressed in axillary buds and inducible during bud maturation, impaired apical dominance and promoted the outgrowth of axillary branches. biorxiv.org Analysis revealed that these transgenic plants had a significantly lower ratio of auxin to cytokinin in axillary buds compared to wild-type plants, particularly below the maturation point where lateral branches emerged. biorxiv.org this compound content in axillary buds of the transgenic poplars was significantly increased, reaching a maximum level at the point of lateral branch emergence. biorxiv.org
Plant Vasculature Development
Cytokinins, including this compound, play vital roles in regulating plant vasculature development. nih.gov this compound-type cytokinins are primarily synthesized in the root vascular bundle and transported upwards through the xylem, acting as long-distance information carriers. nih.gov This positioning of tZ production is crucial for the activity of both root and shoot meristems, functioning as a hormonal signaling transporter around its synthesis sites. nih.gov
Studies involving grafting between different cytokinin biosynthetic and transportation mutants in Arabidopsis thaliana have provided insights into the roles of different cytokinin forms in long-distance signaling and shoot development. researchgate.net While this compound riboside is considered a major long-distance signaling form in xylem vessels, requiring metabolic conversion at the site of action, this compound itself has also been identified as an active form transported over long distances. researchgate.net Root-to-shoot translocation of this compound, although a minor component of xylem cytokinin, has been shown to influence leaf size, while this compound riboside is sufficient for regulating both leaf size and shoot meristem activity-related traits. researchgate.net The ratio of this compound to this compound riboside in xylem and their delivery rate can change in response to environmental conditions, suggesting that plants can fine-tune shoot growth by modulating the ratio of these transported cytokinin species. researchgate.net
Reproductive Development
Seed Germination
Cytokinins are recognized as key regulators of seed development and yield, influencing both seed number and size. nih.govfrontiersin.org Research into the role of cytokinins in seeds is closely linked to the identification of zeatin and its conjugates. nih.gov Zeatin was the first naturally occurring cytokinin identified from plant tissue, specifically from Zea mays seeds. nih.gov Both the riboside (this compound riboside) and nucleotide forms of this compound have been identified in maize kernels. nih.gov
Studies have investigated the effects of exogenous plant growth regulators, including this compound, on seed germination. In onion (Allium cepa), a combination treatment of indole-3-acetic acid (IAA), 1-aminocyclopropane-1-carboxylic acid (ACC), this compound, and ethephon (B41061) (Eth) resulted in the greatest enhancement of mean germination time compared to control. ashs.org While individual application of this compound at a tested concentration did not significantly improve germination time in this study, its inclusion in a hormonal cocktail demonstrated a positive effect. ashs.org In pea (Pisum sativum), pre-sowing treatment of seeds with a magnetic field increased the content of this compound and this compound riboside during germination and in young seedlings, which correlated with increased length of roots and stems. mdpi.com This suggests that elevated levels of this compound and its riboside may play a role in promoting germination and early seedling growth. mdpi.com
Flower and Fruit Development (General Context)
Cytokinins play a relevant role in the development of flowers and fruits, impacting plant yield. mdpi.com In strawberry (Fragaria × ananassa), this compound content has been measured in developing flowers and receptacles. mdpi.com High concentrations of this compound were observed in flower buds and at anthesis, with levels decreasing as the fruit (receptacle) approached maturity. mdpi.com Specifically, flower buds contained significantly higher levels of this compound compared to later stages of receptacle development. mdpi.com
Table 1: this compound Concentration in Developing Strawberry Flowers and Receptacles mdpi.com
| Development Stage | This compound Concentration (pmol g DW⁻¹) |
| Flower buds | 5416.3 |
| Flowers at anthesis | 4653.25 |
| Receptacles 8 days after anthesis | 287.6 |
| Receptacles 13 days after anthesis | 160.5 |
These findings suggest that this compound is particularly abundant during the early stages of strawberry flower and receptacle development, potentially playing a role in cell division and growth during these critical phases. mdpi.comproteomexchange.org
In apple, studies have indicated the involvement of plant hormones, including cytokinins, in flower bud development. oup.com Lateral buds of bent shoots, a method known to promote flower bud formation, showed significantly higher concentrations of this compound and this compound riboside compared to vertical shoots. oup.com This correlation suggests a positive association between elevated this compound levels and flower bud formation in apple. oup.com
Senescence Regulation
Delay of Leaf Senescence
One of the well-established roles of cytokinins, including this compound, is the delay of leaf senescence. nih.govfrontiersin.orguni.luuni.luebi.ac.uk Cytokinins are known to preserve the sink activity of older leaves, influencing nitrogen mobilization and enhancing protein concentration by reducing protein degradation. frontiersin.org This contributes to maintaining photosynthetic processes and delaying the characteristic chlorophyll (B73375) degradation associated with senescence. proteomexchange.orgfrontiersin.orgnih.govresearchgate.net
Studies in Arabidopsis thaliana have demonstrated that exogenous application of this compound can delay senescence in detached cotyledons, as indicated by the maintenance of chlorophyll content. nih.govresearchgate.netplos.org Interestingly, this compound-N-glucosides (tZNGs), previously considered inactive storage forms, have also shown biological activity in delaying senescence in detached Arabidopsis cotyledons, comparable to the effect of this compound. proteomexchange.orgnih.govplos.org This suggests that tZNGs may be metabolized in vivo to release active this compound or have their own distinct mechanisms of action in senescence regulation. nih.govplos.orgfrontiersin.org
Research on salt-induced leaf senescence in Arabidopsis thaliana further highlights the role of this compound and its N-glucosylated forms (tZ7G and tZ9G) in mitigating stress effects. proteomexchange.orgebi.ac.uk Treatments with these cytokinin forms improved photosystem II efficiency (Fv/Fm) and increased chlorophyll levels compared to salt-only treatments, indicating their function in delaying senescence under salt stress. proteomexchange.org Transcriptome and proteome analyses revealed that this compound and tZNGs influenced the expression of genes and abundance of proteins related to senescence and chloroplasts, with tZNGs uniquely regulating crucial biological processes, including cytokinin signaling. proteomexchange.org
Enhancing cytokinin biosynthesis specifically in roots has also been shown to delay leaf senescence. frontiersin.org In grafted tomato plants, overexpression of an isopentenyltransferase (IPT) gene under a root-specific promoter resulted in significantly delayed leaf senescence in source leaves compared to control plants or those expressing the gene under a leaf-specific promoter. frontiersin.org This supports the concept of root-synthesized cytokinins, transported to the shoots, playing a key role in regulating leaf aging. frontiersin.orgbiologists.com
Nutrient Mobilization During Senescence
Leaf senescence is a highly regulated process involving the remobilization of nutrients from aging leaves to actively growing parts of the plant, such as developing fruits, seeds, or younger leaves. Cytokinins, including this compound, are well-established regulators of this process, primarily acting to delay its onset. medkoo.comfrontiersin.orgresearchgate.netoup.com A decline in active cytokinin levels is often correlated with the initiation of senescence in plant organs. oup.comfrontiersin.org
This compound contributes to the preservation of sink activity in older leaves by inducing changes in nitrogen mobilization and enhancing protein concentration through decreased protein degradation. frontiersin.orgresearchgate.net Studies have shown that elevated levels of this compound-type cytokinins can have positive effects on photosynthesis, sugar allocation, and nitrogen partitioning, thereby delaying leaf senescence. nih.govmdpi.com For instance, transgenic plants engineered to have increased cytokinin levels due to the expression of the isopentenyl transferase (IPT) gene under the control of a senescence-associated gene promoter (SAG12) exhibited delayed senescence and retained higher chlorophyll content compared to wild-type plants. nih.govmdpi.com This suggests a direct link between increased this compound levels and the maintenance of photosynthetic capacity and nutrient status in aging leaves.
Research on cytokinin glucosides, deactivated forms of cytokinins, has also provided insights into senescence. While N-glucosides accumulate continuously, a sharp increase in glucosides, particularly this compound-O-glucoside (tZOG), has been observed during senescence in Arabidopsis leaves. frontiersin.org This suggests that the deactivation of this compound through glucosylation may be a mechanism contributing to the progression of senescence and the subsequent nutrient remobilization.
Interaction with Other Phytohormones
The physiological effects of this compound are not typically exerted in isolation. Instead, this compound engages in complex interactions, or crosstalk, with other phytohormones, creating a sophisticated network that fine-tunes plant development and responses.
Crosstalk with Auxins in Growth Regulation
The interaction between auxins and cytokinins, including this compound, is fundamental to regulating various aspects of plant growth and development, particularly cell division, differentiation, and organogenesis. ajol.infobiologists.com A classic model of organogenesis highlights the antagonistic relationship between auxin and cytokinin levels, where a high auxin to low cytokinin ratio generally favors root formation, while a high cytokinin to low auxin ratio promotes shoot formation. ajol.info
This compound plays a role in shoot growth promotion in both dicots and monocots. oup.combiorxiv.org Studies in rice (Oryza sativa) have shown that this compound-type cytokinins are crucial for the growth of both roots and shoots. oup.combiorxiv.org The biosynthesis of this compound-type cytokinins can be negatively regulated by auxin. oup.combiorxiv.orgnih.gov For example, in Arabidopsis seedlings, the expression of genes involved in this compound-type cytokinin biosynthesis decreased after auxin treatment. nih.gov
The balance between auxin and this compound is also critical in root development. Cytokinins generally inhibit lateral root initiation and primary root elongation, and they can influence root function by regulating the expression of nutrient transport proteins. biologists.com The interaction between auxin and cytokinin also regulates vascular development, with cytokinin promoting phloem development and auxin promoting xylem development through mutually inhibitory interactions. biologists.com
Research on Eucalyptus micropropagation has demonstrated the practical implications of the auxin-cytokinin interaction. Replacing kinetin (B1673648) with this compound significantly increased rooting ability in certain clones, suggesting that the stability and type of cytokinin used can influence the outcome of in vitro regeneration protocols. ajol.info Analysis revealed a strong relationship between rootability and the shoot kinetin:auxin ratio. ajol.info
Interplay with Abscisic Acid (ABA)
This compound and abscisic acid (ABA) often exhibit antagonistic interactions, particularly in the context of stress responses and the regulation of stomatal behavior. ABA is well-known for its role in promoting stomatal closure to reduce water loss under drought stress. mdpi.com Cytokinins, including this compound, can counteract this effect. mdpi.com
Studies in sunflower (Helianthus annuus) have investigated the interplay between root-derived this compound riboside (tZR) and ABA in response to drought stress and rewatering. publish.csiro.auresearchgate.netnih.gov Under drought conditions, the concentration and flux rate of tZR in the xylem sap decreased significantly, while ABA levels increased, leading to increased leaf diffusive resistance and reduced transpiration. publish.csiro.auresearchgate.netnih.gov Upon rewatering, tZR concentrations in the xylem sap rose sharply, and this increase was found to antagonize the inhibitory effect of ABA on transpiration, even at relatively low concentrations of tZR. publish.csiro.auresearchgate.netnih.gov This suggests that the ratio of ABA to this compound can influence stomatal regulation and a plant's ability to recover from drought stress. mdpi.com
While this compound can antagonize ABA's effect on stomatal closure in some species, this interaction may vary depending on the plant species and the specific stress conditions. In Scots pine saplings recovering from water stress, for example, while the this compound/ABA ratio recovered rapidly after rewatering, this was not followed by a corresponding increase in stomatal conductance, indicating that in this case, delayed stomatal recovery was not solely due to sustained ABA accumulation or a decreased cytokinin/ABA ratio. mdpi.com
The biosynthesis of this compound-type cytokinins can also be negatively regulated by abscisic acid. oup.combiorxiv.org This reciprocal regulation highlights the intricate balance maintained between these two hormones in mediating plant responses to environmental signals.
Synergistic and Antagonistic Interactions with Other Hormones (e.g., Ethylene (B1197577), Jasmonates, Salicylic (B10762653) Acid)
This compound also interacts with other phytohormones, including ethylene, jasmonates (JAs), and salicylic acid (SA), influencing processes such as plant immunity and defense responses. mdpi.comnih.govnih.govresearchgate.netapsnet.orgmdpi.comresearchgate.net These interactions can be synergistic or antagonistic, depending on the specific hormonal context and the plant-pathogen interaction. mdpi.comresearchgate.netmdpi.comresearchgate.net
Cytokinins have been shown to play a role in plant immunity, primarily against (hemi)biotrophic pathogens. nih.govtoku-e.com Research indicates that this compound can modulate plant immunity. nih.govtoku-e.com In tobacco, this compound was found to be more active than cis-zeatin (B600781) in modulating defense mechanisms against Pseudomonas syringae pv. tabaci. nih.govtoku-e.com This involved the induction of antimicrobial phytoalexin synthesis. toku-e.com
The interaction between cytokinins and ethylene can influence plant defense responses. Studies in wheat have shown that exogenous application of zeatin can enhance resistance against Stagonospora nodorum by inhibiting the ethylene signaling pathway and upregulating SA-dependent genes. nih.gov This suggests an antagonistic interaction between this compound and ethylene in this context, where this compound promotes SA-dependent defense mechanisms while ethylene can suppress them. nih.gov
This compound can also interact with jasmonates and salicylic acid, key hormones in plant defense. While JA and SA pathways are often considered antagonistic, particularly in the context of defenses against different types of pathogens (biotrophs vs. necrotrophs), synergistic or neutral interactions have also been observed in some plant species and interactions. mdpi.comresearchgate.netmdpi.comresearchgate.net Cytokinins can be involved in this complex interplay. For example, an increase in cytokinins, including zeatin, might contribute to the increase in SA in some plant-pathogen interactions. mdpi.com
Trans Zeatin in Plant Stress Physiology and Immunity
Abiotic Stress Response
Trans-zeatin (B1683218) is instrumental in helping plants adapt to a range of non-living environmental stressors. Its influence extends to drought, heavy metal toxicity, salinity, cold, and shade, primarily by modulating physiological and molecular processes within the plant.
Drought Stress Tolerance
This compound has demonstrated both positive and negative impacts on a plant's ability to withstand drought, with the effect often depending on the severity and duration of the stress. frontiersin.org Under drought conditions, the levels of active cytokinins, predominantly this compound, tend to decrease in plants like Arabidopsis. frontiersin.orgnih.govfrontiersin.org This reduction is often accompanied by a decrease in their precursors and transport forms, such as this compound riboside (tZR). frontiersin.orgnih.govtandfonline.com
Conversely, engineered plants with increased this compound production have shown enhanced drought tolerance. For instance, alfalfa plants inoculated with engineered Sinorhizobium meliloti that overproduce this compound exhibited reduced wilting and maintained higher relative water content during drought. cncb.ac.cn This enhanced tolerance is linked to the activation of antioxidant enzymes and the accumulation of osmolytes, which help maintain cellular hydration. cncb.ac.cn Furthermore, increased endogenous this compound can alleviate the negative impact of drought on photosynthesis. cncb.ac.cn
The interaction between this compound and other hormones, particularly abscisic acid (ABA), is crucial in the drought response. While ABA levels typically increase under drought, promoting stomatal closure to conserve water, this compound and its riboside (ZR) can antagonize this effect. researchgate.netpublish.csiro.aunih.gov Studies on sunflower plants have shown that even low concentrations of ZR can significantly reduce the ABA-induced closure of stomata, highlighting a complex interplay between these hormones in regulating water loss. researchgate.netnih.gov
Heavy Metal (e.g., Cadmium) Stress Mitigation
This compound has been shown to play a significant role in mitigating the toxic effects of heavy metals like cadmium (Cd) in various plant species. Treatment with this compound can enhance a plant's tolerance to cadmium stress through several mechanisms.
In wheat, for example, the application of this compound, particularly in combination with silymarin, has been found to effectively enhance growth, productivity, and photosynthetic efficiency in plants stressed with cadmium. nih.govresearchgate.net This treatment works by boosting the plant's antioxidant defense system, which helps to counteract the oxidative stress induced by cadmium. nih.govresearchgate.netmdpi.com Specifically, it increases the activities of key antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), ascorbate (B8700270) peroxidase (APX), and glutathione (B108866) reductase (GR). mdpi.comnih.gov This enhanced antioxidant capacity leads to a reduction in harmful reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂) and superoxide (O₂•⁻), as well as a decrease in malondialdehyde (MDA) content, an indicator of lipid peroxidation and cell membrane damage. researchgate.netmdpi.comnih.gov
Furthermore, this compound treatment has been observed to reduce the accumulation of cadmium in various plant parts, including roots, leaves, and grains. nih.govmdpi.com In the green alga Desmodesmus armatus, this compound was found to enhance cadmium uptake, which could be beneficial for phycoremediation purposes. nih.govmdpi.comresearchgate.net It mitigates cadmium toxicity by regulating internal phytohormone levels and activating tolerance pathways, including an increase in the synthesis of phytochelatins, which are crucial for sequestering cadmium ions. nih.govmdpi.comresearchgate.net
The table below summarizes the effects of this compound on wheat under cadmium stress.
| Parameter | Effect of Cadmium Stress | Effect of this compound Treatment under Cadmium Stress |
| Growth and Yield | Severely declined researchgate.netmdpi.com | Enhanced nih.govresearchgate.net |
| Photosynthetic Efficiency | Declined researchgate.netmdpi.com | Increased nih.govresearchgate.net |
| Cadmium Accumulation | Increased in roots, leaves, and grains mdpi.com | Minimized in roots, leaves, and grains researchgate.netmdpi.com |
| Oxidative Stress Markers (ROS, MDA) | Increased researchgate.netmdpi.comnih.gov | Minimized researchgate.netmdpi.comnih.gov |
| Antioxidant Enzyme Activity (SOD, CAT, APX, GR) | Increased (as a stress response) researchgate.netmdpi.com | Further boosted researchgate.netmdpi.comnih.gov |
Salinity and Cold Stress Adaptation
This compound plays a complex role in how plants adapt to salinity stress. Under salt stress, the levels of this compound in plants have been observed to initially increase and then decrease. mdpi.commdpi.com While cytokinins are generally considered to negatively regulate plant adaptation to high salinity, the specific mechanisms are still being explored. researchgate.net Some studies suggest that cytokinin signaling components are degraded in response to salt stress, which may be a part of the plant's adaptation strategy. researchgate.net However, pretreating maize seeds with this compound has been shown to improve salt tolerance by enhancing the antioxidant system and photosynthetic efficiency. nih.gov This suggests that the timing and method of this compound application could be crucial for its effect on salinity tolerance.
Information regarding the specific role of this compound in cold stress adaptation is less detailed in the provided context. However, the general involvement of cytokinins in stress responses suggests they may also play a role in how plants acclimate to cold temperatures.
Shade Stress Adaptation and Photosynthetic Efficiency
This compound has been identified as a significant factor in how plants, such as soybeans, adapt to shade stress. researchgate.netsemanticscholar.org Research indicates that this compound treatment can positively affect growth, biomass accumulation, photosynthetic efficiency, and ultimately, yield in soybean plants subjected to low light conditions. researchgate.net
A multi-omics approach combining metabolomics and transcriptomics has revealed that this compound enhances the adaptive responses of soybean plants under shade. researchgate.net It influences key metabolic pathways, including those for phenylpropanoids, flavonoids, and brassinosteroids. researchgate.net Furthermore, transcriptomic data show that this compound treatment leads to differential gene expression in these pathways, as well as in pathways related to hormone signaling, cell wall biogenesis, and defense responses. researchgate.net This highlights the molecular adjustments mediated by this compound to cope with shade stress. researchgate.net By improving photosynthetic efficiency, likely through mechanisms such as increasing chlorophyll (B73375) content and enhancing the activity of photosynthetic enzymes, this compound helps plants to better utilize the available light. herts.ac.uk
Modulation of Osmolyte Production
A key strategy for plants to cope with abiotic stresses like drought and salinity is the accumulation of osmolytes, which are small, soluble molecules that help maintain cell turgor and protect cellular structures. This compound has been shown to influence the production of these compounds. For instance, in alfalfa plants engineered to have higher levels of this compound, there was an observed accumulation of osmolytes under drought conditions, contributing to their enhanced stress tolerance. cncb.ac.cn
Similarly, in wheat plants under cadmium stress, treatment with this compound led to an increase in osmo-regulatory compounds. researchgate.net The accumulation of non-enzymatic antioxidants like proline and ascorbate, which also function as osmolytes, was enhanced by this compound treatment in the green alga Desmodesmus armatus under cadmium stress. mdpi.com This modulation of osmolyte production is a critical component of this compound's role in mitigating the effects of abiotic stress.
Biotic Stress and Plant Immunity
This compound, as a highly active form of cytokinin, is recognized for its role in modulating plant defense responses against pathogens. nih.govnih.govfrontiersin.orgchemicalbook.comtoku-e.com It has been demonstrated that increased levels of this compound can induce resistance, particularly against biotrophic and hemibiotrophic pathogens, in various plant species. nih.govnih.govchemicalbook.com
In studies with Nicotiana tabacum infected by the pathogen Pseudomonas syringae, pretreatment with this compound led to a significant suppression of disease symptoms and restricted pathogen proliferation. nih.gov This enhanced resistance is associated with an increase in the accumulation of salicylic (B10762653) acid (SA), a key signaling molecule in plant defense. nih.gov
The interaction between cytokinins and other defense-related hormones, such as jasmonic acid (JA), is also crucial. mdpi.com The expression of genes involved in cytokinin responses can be affected by JA or JA-dependent stress responses, suggesting a complex crosstalk between these hormonal pathways in orchestrating plant immunity. mdpi.com For example, cytokinin has been found to confer resistance to the brown planthopper in rice by elevating the jasmonic acid pathway. mdpi.com
The table below summarizes the differential effects of this compound and its isomer, cis-zeatin (B600781), on plant immunity in Nicotiana tabacum.
| Response to Pseudomonas syringae Infection | Control (No Treatment) | cis-Zeatin Pretreatment | This compound Pretreatment |
| Symptom Development | Present | Strongly suppressed nih.gov | Significantly stronger suppression than cis-zeatin nih.gov |
| Pathogen Proliferation | Unrestricted | Not significantly restricted nih.gov | Significantly restricted nih.gov |
| Salicylic Acid (SA) Accumulation | Baseline | No significant increase nih.gov | Significantly increased nih.gov |
This demonstrates the higher activity of this compound compared to cis-zeatin in inducing defense mechanisms in tobacco. nih.gov
Role in Defense Mechanisms Against Pathogens
This compound is a key player in plant immunity, particularly against biotrophic and hemibiotrophic pathogens, which feed on living tissue. tandfonline.comnih.gov Increased levels of this compound have been shown to induce resistance in several plant species. tandfonline.comnih.govchemicalbook.com For instance, studies on Arabidopsis and tobacco have demonstrated that the application of this compound enhances resistance to the bacterial pathogen Pseudomonas syringae. wikipedia.orgoup.comfrontiersin.org
The mechanism of this defense response can vary between plant species. In Arabidopsis, the response is linked to salicylic acid-dependent pathways. toku-e.com However, in tobacco, this compound-mediated resistance operates independently of salicylic acid signaling. oup.comtoku-e.com Instead, it relies on the increased synthesis of antimicrobial compounds known as phytoalexins. oup.comtoku-e.comtoku-e.com This cytokinin-induced resistance has been confirmed through various experimental approaches, including the use of transgenic plants with induced endogenous cytokinin production and the external application of cytokinins. toku-e.comtoku-e.com
Differential Modulation of Immunity by cis- and this compound
While both cis- and trans-isomers of zeatin can influence plant immunity, they exhibit different levels of activity. toku-e.com this compound is generally considered the more biologically active isomer. wikipedia.orgtoku-e.comtoku-e.com In studies involving the tobacco plant and the pathogen Pseudomonas syringae pv. tabaci, both isomers were found to modulate the plant's immune response, but this compound was more potent. toku-e.comtoku-e.com
Research on Nicotiana tabacum infected with Pseudomonas syringae revealed that while both zeatin isomers suppressed the development of disease symptoms, only this compound significantly inhibited the proliferation of the pathogen. nih.gov Furthermore, this compound was more effective at inducing defense mechanisms, such as the accumulation of salicylic acid, compared to cis-zeatin. nih.gov Despite these differences, the ability of cis-zeatin to modulate plant immunity is significant, especially considering that some phytopathogens can produce and manipulate cis-zeatin-type cytokinins at infection sites. nih.gov
| Parameter | This compound Effect | cis-Zeatin Effect | Reference |
|---|---|---|---|
| Symptom Development | Strongly suppresses | Suppresses (less effectively than this compound) | nih.gov |
| Pathogen Proliferation | Significantly restricts | No significant effect | nih.gov |
| Salicylic Acid Accumulation | Significantly increases | No significant effect | nih.gov |
Induction of Antimicrobial Compounds (e.g., Phytoalexins)
A key mechanism by which this compound enhances plant defense is through the induction of antimicrobial compounds, particularly phytoalexins. nih.gov In tobacco, cytokinin-induced resistance against Pseudomonas syringae is directly linked to the increased synthesis of two major phytoalexins: scopoletin (B1681571) and capsidiol. oup.comtoku-e.comtoku-e.com These compounds have bactericidal properties and their production is a crucial part of the plant's defense strategy. uni-graz.at The synthesis of these phytoalexins in response to cytokinin treatment occurs early in the infection process, even before the accumulation of salicylic acid, highlighting a direct and rapid defense pathway. oup.com
Similarly, in rice, treatment with cytokinins, including this compound, has been shown to induce the production of diterpenoid phytoalexins, which play an important role in resistance against blast fungus (Magnaporthe oryzae). researchgate.net
Antioxidant Defense Systems Under Stress
This compound also plays a crucial role in helping plants cope with abiotic stress by modulating their antioxidant defense systems. chemicalbook.com Abiotic stresses, such as drought and heavy metal toxicity, often lead to the overproduction of reactive oxygen species (ROS), which can cause significant cellular damage. mdpi.comnih.gov
Regulation of Antioxidant Enzyme Activities (e.g., SOD, CAT, APX, GR)
This compound has been shown to enhance the activities of several key antioxidant enzymes that are critical for detoxifying ROS. These enzymes include superoxide dismutase (SOD), catalase (CAT), ascorbate peroxidase (APX), and glutathione reductase (GR). mdpi.complos.org
For example, in creeping bentgrass under drought stress, treatment with this compound riboside significantly increased the activities of SOD, APX, CAT, and guaiacol (B22219) peroxidase (POD). plos.org Similarly, in wheat plants stressed with cadmium, the application of this compound boosted the activities of SOD, CAT, APX, and GR, which helped to mitigate the negative impacts of the heavy metal. mdpi.com In the green alga Desmodesmus armatus exposed to cadmium, this compound treatment led to increased activities of SOD, CAT, APX, and GR, contributing to reduced oxidative stress. mdpi.com
| Plant/Organism | Stress Condition | Enzyme | Effect of this compound | Reference |
|---|---|---|---|---|
| Creeping Bentgrass | Drought | SOD, APX, CAT, POD | Increased activity | plos.org |
| Wheat | Cadmium | SOD, CAT, APX, GR | Increased activity | mdpi.com |
| Desmodesmus armatus (Green Alga) | Cadmium | SOD, CAT, APX, GR | Increased activity | mdpi.com |
| Tetraploid Rice | Blast Fungus | GR, APX | Elevated activity | nih.govoup.com |
Impact on Reactive Oxygen Species (ROS) Scavenging
By enhancing the activity of antioxidant enzymes, this compound contributes to more effective scavenging of ROS. mdpi.com ROS, such as hydrogen peroxide (H₂O₂) and superoxide radicals (O₂⁻), are byproducts of normal cellular metabolism but their levels can increase dramatically under stress conditions, leading to oxidative stress. nih.gov
The antioxidant enzymes regulated by this compound form a coordinated defense system. SOD catalyzes the dismutation of superoxide radicals into hydrogen peroxide. peerj.com CAT and APX then detoxify the hydrogen peroxide. mdpi.compeerj.com APX is a key component of the ascorbate-glutathione cycle, which also involves GR in regenerating the antioxidant ascorbate. mdpi.com
In studies on the green alga Desmodesmus armatus, the application of this compound significantly reduced the accumulation of H₂O₂ and lipid peroxidation (an indicator of cellular damage) in cells under cadmium stress. mdpi.com This demonstrates the protective role of this compound in mitigating oxidative damage through the enhancement of ROS scavenging pathways. mdpi.com Similarly, in tetraploid rice, an adept ROS scavenging system, characterized by a sharp decline in H₂O₂ levels after an initial increase, was observed and linked to enhanced defense. oup.com
Analytical Methodologies for Trans Zeatin Quantification and Profiling in Research
Chromatography-Based Techniques
Chromatography plays a vital role in separating trans-Zeatin (B1683218) from other plant compounds, including its isomers and metabolites, before detection and quantification. Different chromatographic approaches offer varying degrees of resolution, sensitivity, and suitability for different sample types.
High-Performance Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of this compound, offering good separation capabilities and compatibility with various detectors. HPLC methods for this compound often utilize reverse-phase columns, such as C18 columns, with mobile phases typically consisting of mixtures of water and organic solvents like methanol (B129727) or acetonitrile, often acidified with agents such as acetic acid, phosphoric acid, or formic acid to optimize separation and detection researchgate.netbibliomed.orgejfa.me. Detection is commonly performed using UV detectors, often at wavelengths around 280 nm or 274 nm, where this compound absorbs light researchgate.netbibliomed.orgejfa.meplos.org. For enhanced sensitivity and specificity, HPLC is frequently coupled with mass spectrometry (HPLC-MS) or tandem mass spectrometry (HPLC-MS/MS) sielc.comoup.comphytotechlab.com.
Research findings demonstrate the application of HPLC for quantifying this compound in various plant materials. For instance, HPLC with a C18 column and a mobile phase of methanol-water acidified with acetic acid was successfully used to quantify this compound in corn waste and liquid organic fertilizers. The study reported a concentration of 0.730 mg/g in corn grains used as a control researchgate.netbibliomed.orgejfa.me. Another study utilized HPLC with UV detection at 274 nm to analyze this compound levels in tomato stem samples during in vivo regeneration, establishing a standard curve with a high correlation coefficient (R² = 0.9963) for quantification plos.org. HPLC has also been employed in conjunction with immunoaffinity purification for the analysis of this compound in bacterial culture filtrates and tRNA hydrolysates nih.govresearchgate.net.
HPLC parameters can be adjusted depending on the specific requirements of the analysis, including the type of column, mobile phase composition, flow rate, and detection wavelength researchgate.netbibliomed.orgejfa.mesielc.com. The use of smaller particle size columns can facilitate faster Ultra-High-Performance Liquid Chromatography (UHPLC) applications, and mobile phase components like phosphoric acid may be replaced with formic acid for compatibility with Mass Spectrometry detection sielc.com.
Thin-Layer Chromatography (TLC)
Thin-Layer Chromatography (TLC) serves as a relatively simple and cost-effective method for the separation and preliminary identification of this compound. TLC is often used for screening samples or as a purification step prior to more sophisticated analyses researchgate.netbibliomed.orgijsrst.com. In TLC, samples are spotted onto a stationary phase, typically a silica (B1680970) gel layer on a plate, and separated by the differential migration of compounds in a mobile phase researchgate.netbibliomed.orgijsrst.com.
For the identification of this compound by TLC, aluminum chromatoplates with a silica gel stationary phase are commonly used. A mixture of solvents, such as methanol-acetonitrile (80:20), can serve as the mobile phase researchgate.netbibliomed.org. Detection of this compound spots on TLC plates can be achieved by visualizing them under UV light, sometimes after spraying with a developer solution like sulfuric acid-ethanol researchgate.netbibliomed.org. The identity of this compound is often confirmed by comparing the retardation factor (Rf) value of the sample spot to that of a known this compound standard researchgate.netbibliomed.orgijsrst.com. For example, a study on Moringa oleifera leaves identified a spot with an Rf value of 0.38, identical to that of standard zeatin, using TLC with a specific solvent system and visualization method ijsrst.com.
Gas Chromatography-Mass Spectrometry (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. While this compound itself is not highly volatile, it can be analyzed by GC-MS after appropriate derivatization to increase its volatility and thermal stability. GC-MS offers high sensitivity and provides structural information through mass fragmentation patterns oup.com.
GC-MS has been historically used in cytokinin research for structural determination and confirmation oup.com. The mass spectra of zeatin and its derivatives provide characteristic fragmentation ions that aid in their identification oup.com. GC-MS has been used to confirm RIA data and provided unequivocal identifications of cytokinins in bacterial samples oup.com. Deuterated internal standards, such as this compound-d5, are valuable for accurate quantification of this compound by GC-MS through isotope dilution analysis caymanchem.com. A predicted GC-MS spectrum for this compound-O-glucoside riboside is available, highlighting the potential of this technique for analyzing derivatized this compound metabolites hmdb.ca.
Liquid Chromatography-Mass Spectrometry (LC-MS)
Liquid Chromatography-Mass Spectrometry (LC-MS) and its tandem variant, LC-MS/MS, are widely adopted techniques for the sensitive and specific analysis of this compound and its metabolites in complex biological matrices without the need for derivatization. LC-MS couples the separation power of HPLC with the detection and identification capabilities of mass spectrometry. LC-MS/MS provides even greater specificity by employing multiple stages of mass analysis.
LC-MS and LC-MS/MS allow for the simultaneous quantification of multiple cytokinin species, including this compound, its riboside (this compound Riboside, tZR), and other derivatives oup.comcreative-proteomics.comrsc.orgresearchgate.netrsc.orgcreative-proteomics.com. These methods often utilize reverse-phase UHPLC systems coupled to high-resolution mass spectrometers like QTRAP or Orbitrap, enabling ultra-sensitive detection with low limits of quantification creative-proteomics.comrsc.orgcreative-proteomics.com. Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) modes are commonly used in LC-MS/MS to enhance the selectivity and sensitivity for target analytes by monitoring specific precursor-product ion transitions oup.comrsc.orgrsc.org.
LC-MS/MS analysis has been successfully applied to quantify this compound riboside and other cytokinins in plant tissues such as cucumber hypocotyls and pear flowers and fruit oup.comrsc.org. These studies demonstrate the ability of LC-MS/MS to achieve good recoveries and reproducibility in complex plant extracts rsc.org. Isotope dilution analysis, using isotopically labeled internal standards like this compound-d5, is a standard practice in LC-MS-based quantification to improve accuracy by compensating for matrix effects and variations during sample preparation and analysis caymanchem.comrsc.org. LC-MS chromatograms can effectively separate this compound from other phytohormones researchgate.net.
Immunoassays for Specific Detection
Immunoassays utilize the highly specific binding of antibodies to their target antigens for the detection and quantification of this compound. These methods offer advantages in terms of sensitivity and high-throughput analysis, particularly for large numbers of samples.
Radioimmunoassay (RIA) with Monoclonal Antibodies
Radioimmunoassay (RIA) is a highly sensitive immunoassay technique that has been developed for the quantification of this compound and related cytokinins. RIA relies on the competitive binding between a radiolabeled antigen (in this case, a radiolabeled this compound derivative) and the unlabeled antigen in the sample for a limited number of antibody binding sites.
RIA methods for this compound have been developed using antisera produced against conjugates of this compound riboside with carrier proteins like bovine serum albumin avocadosource.comnih.govspringernature.com. Monoclonal antibodies specific for trans-hydroxylated cytokinins have been successfully employed in RIA for the identification and quantification of this compound nih.govasm.org. These assays exhibit high affinity and specificity for this compound and its riboside, with minimal cross-reactivity to other cytokinins like isopentenyladenosine or cis-Zeatin (B600781) riboside nih.gov.
RIA offers high sensitivity, with detection limits as low as 40 fmol (15 pg) for assays using tritiated tracers nih.gov. The measuring ranges for these assays can extend from 0.06 to 30 pmol of zeatin riboside nih.gov. Due to the high specificity of the antibodies, RIA can often be performed on crude plant extracts with minimal prior purification nih.gov. RIA has been used to measure this compound levels in developing fruits and to identify this compound produced by bacteria nih.govresearchgate.netnih.gov. Enzyme immunoassays (EIA), which are similar in principle to RIA but use enzyme labels instead of radioisotopes, have also been developed and validated against HPLC for measuring this compound and this compound riboside in plant tissues oup.com. Immunoassay kits, including those for this compound riboside, are commercially available and offer fast, cost-effective, precise, and sensitive options for cytokinin quantification olchemim.cz.
Compound Names and PubChem CIDs
| Compound Name | PubChem CID |
| This compound | 449093 |
| This compound Riboside | 449093 (Often referred to in context of Zeatin, but specifically tZR has CID 443236) |
| cis-Zeatin | 449094 |
| Isopentenyladenosine | 417243 |
| Dihydrozeatin | 534739 |
| Adenosine (B11128) | 60961 |
| Indole-3-acetic acid | 802 |
| Abscisic acid | 5280379 |
| Gibberellic acid | 5280906 |
| Kinetin (B1673648) | 3828 |
| 6-Benzylaminopurine | 6043 |
| This compound-d5 | 137837507 |
Interactive Data Tables
Based on the search results, here are some examples of data that could be presented in interactive tables.
Example Data Table 1: this compound Concentration in Corn Samples by HPLC researchgate.netbibliomed.orgejfa.me
| Sample Type | This compound Concentration (mg/g) |
| Corn Grains (Control) | 0.730 |
| Corn Waste (EAMH) | 0.296 |
| Corn Waste (EAMT) | 0.176 |
| Liquid Organic Fertilizer (EAB3) | 0.057 |
Example Data Table 2: Cytokinin Levels in Squash Root Xylem Sap by LC-MS/MS oup.com
| Cytokinin Species | Concentration (M) | Standard Deviation (M) |
| This compound Riboside (ZR) | 2.0 x 10⁻⁸ | 0.1 x 10⁻⁸ |
| cis-Zeatin Riboside (cis-ZR) | 6.6 x 10⁻⁹ | 0.5 x 10⁻⁹ |
| This compound (Z) | < 1/10 of trans-ZR | - |
| cis-Zeatin (cis-Z) | < 1/10 of cis-ZR | - |
These tables illustrate how quantitative data on this compound and related compounds, obtained through the discussed analytical methods, can be presented. The interactive nature would allow for sorting and filtering within a digital format.
Immunoaffinity Purification
Immunoaffinity purification is a valuable technique used to isolate and purify plant hormones, including this compound, from complex biological extracts. This method utilizes antibodies specific to the target hormone to selectively bind and enrich it, thereby removing interfering substances. researchgate.netannualreviews.org
Studies have employed immunoaffinity chromatography using monoclonal antibodies specific for trans-hydroxylated cytokinins, such as this compound and this compound riboside. nih.govresearchgate.net This approach has been successfully used in conjunction with techniques like high-performance liquid chromatography (HPLC) and radioimmunoassay (RIA) to quantify this compound in various samples, including bacterial culture filtrates and plant tissues. nih.govresearchgate.netcapes.gov.br For instance, immunoaffinity purification followed by HPLC and RIA allowed for the quantification of this compound in culture filtrates of Methylobacterium spp., revealing levels ranging from 22 to 111 ng per liter. nih.govresearchgate.net Another application involved the rapid identification of bacterial cytokinins by feeding cultures with labeled adenine (B156593), isolating the labeled cytokinins via immunoaffinity chromatography, and analyzing them by HPLC with on-line scintillation counting. capes.gov.br This method facilitated the identification of this compound and this compound riboside produced by different bacterial strains. capes.gov.br
Immunoaffinity columns can be prepared by conjugating purified antibodies to a solid support, such as microcrystalline cellulose. nih.gov Samples are passed through the column, where the target cytokinins bind to the immobilized antibodies. After washing to remove unbound matrix components, the retained cytokinins are eluted using a suitable solvent, such as methanol. nih.gov This selective binding and elution process significantly enhances the purity of the this compound sample prior to subsequent analysis. researchgate.netannualreviews.org
Sample Preparation and Extraction Techniques
Effective sample preparation and extraction are critical initial steps for accurate this compound analysis, as they aim to release the hormone from the plant matrix and remove interfering compounds. pharmiweb.comresearchgate.net Plant hormones exist in low concentrations and are often present in complex mixtures containing various secondary metabolites, pigments, carbohydrates, proteins, and lipids. acs.orgpharmiweb.comresearchgate.net
Common approaches involve homogenizing plant tissue, either fresh or frozen under liquid nitrogen, using methods like grinding with a mortar and pestle or using homogenizers. pharmiweb.comyoutube.comagrisera.comdanforthcenter.org The homogenized material is then subjected to solvent extraction. pharmiweb.comyoutube.com Methanol and methanol/water mixtures are widely used extraction solvents for plant hormones due to their ability to efficiently penetrate plant cells. youtube.comnih.govcreative-proteomics.com Other solvents like acetone, isopropanol, and their aqueous mixtures, as well as neutral or acid buffers, are also employed. youtube.comcreative-proteomics.com
Extraction is typically performed at low temperatures, such as +4°C or even lower for cytokinins, to minimize the risk of enzymatic or chemical degradation and to prevent metabolic changes. researchgate.netyoutube.comcreative-proteomics.com Antioxidants can be added to the extraction medium to further prevent non-enzymatic breakdown. researchgate.net The extraction period needs to be sufficient for efficient analyte recovery and isotope equilibrium if internal standards are used, but not excessively long to avoid degradation or hydrolysis of conjugates. researchgate.net
Following extraction, crude extracts contain a significant amount of interfering substances. pharmiweb.com Therefore, purification steps are necessary to obtain a sufficiently pure sample for analysis. pharmiweb.comresearchgate.net Solid-phase extraction (SPE) is a widely used purification technique that employs solid phases packed into small columns to remove interfering compounds and enrich the target analytes. pharmiweb.comresearchgate.netannualreviews.orgcreative-proteomics.com Different types of SPE columns, such as C18, Oasis HLB, DEAE-cellulose, and strong cation exchange (SPE-SCX), are used based on the polarity and properties of the target hormones and interfering substances. researchgate.netcreative-proteomics.comresearchgate.netbioline.org.br For instance, C18 columns can help remove non-polar chlorophyll (B73375) and lipids. agrisera.comcreative-proteomics.com A combination of SPE columns with differing selectivity is often used to enhance purification. researchgate.net
Liquid-liquid extraction is another method used to separate compounds based on their differential solubility in two immiscible liquids. pharmiweb.comyoutube.com While traditionally used, SPE methods are often preferred for their speed and efficiency in sample preparation. annualreviews.org
Detailed extraction procedures for this compound from plant samples have been described, often involving overnight extraction in a solvent mixture like acetic acid-methanol at low temperatures, followed by filtration, centrifugation, and concentration. nih.gov Further purification steps, such as adjusting pH and removing pigments with ethyl acetate, may also be included. nih.gov
Advanced Profiling (e.g., Metabolomics for Comprehensive Analysis)
Advanced profiling techniques, such as metabolomics, offer a comprehensive approach to analyze a wide range of metabolites, including this compound and its derivatives, within a biological sample. nih.govfrontiersin.org Metabolomics allows for the simultaneous measurement of multiple cytokinin forms and related compounds, providing insights into metabolic pathways and their regulation. creative-proteomics.comcreative-proteomics.com
Liquid chromatography-mass spectrometry (LC-MS), particularly LC-MS/MS (tandem mass spectrometry), has become a highly sensitive and selective tool for plant hormone analysis, including the quantification of this compound. creative-proteomics.comcreative-proteomics.comacs.orgyoutube.com LC-MS/MS platforms, such as triple quadrupole (QqQ) or hybrid triple quadrupole linear ion trap (QTrap) mass spectrometers operating in multiple reaction monitoring (MRM) or selective reaction monitoring (SRM) mode, are commonly used for targeted cytokinin analysis. creative-proteomics.comacs.org High-resolution accurate-mass Orbitrap mass spectrometry with parallel reaction monitoring (PRM) is also employed for sensitive identification and quantification of cytokinins. acs.org
Ultra-performance liquid chromatography (UPLC) coupled with MS further enhances the efficiency and speed of analysis due to the use of columns packed with smaller particles, providing high separation capacity. pharmiweb.com
Metabolomics studies have been used to investigate changes in this compound and other cytokinin levels in response to various factors, such as developmental stages or environmental conditions. nih.govfrontiersin.orgresearchgate.net For example, metabolomic analysis in Polygonatum cyrtonema seeds during dormancy release revealed significantly higher levels of this compound and this compound riboside in treated groups compared to controls. frontiersin.org This analysis also correlated changes in cytokinin levels with the expression patterns of genes involved in zeatin biosynthesis and catabolism. frontiersin.org Another study utilizing widely targeted metabolomics in Suaeda salsa identified changes in the levels of various hormones, including a decrease in this compound riboside-O-glucoside isomers, between different phenotypes. nih.gov
Targeted cytokinin profiling services using advanced LC-MS/MS platforms enable the absolute quantification of major zeatin forms and their conjugates, providing data for understanding hormonal balances and stress responses. creative-proteomics.comcreative-proteomics.com These services can measure over 20 to 40 cytokinin-related metabolites across diverse plant matrices. creative-proteomics.comcreative-proteomics.com
Enzymatic treatments, such as dephosphorylation of cytokinin nucleotides with alkaline phosphatase, can be used prior to LC-MS analysis to improve the sensitivity of detection for the corresponding ribosides. mdpi.com Derivatization techniques, like propionylation, can also enhance the ESI-MS response of zeatin ribosides. mdpi.com
Advanced Research Approaches and Biotechnological Implications of Trans Zeatin
Genetic Modification and Mutant Analysis in Trans-Zeatin (B1683218) Research
Genetic modification and the analysis of plant mutants have been instrumental in understanding the specific functions of this compound and its biosynthetic and signaling pathways. By altering the expression of genes involved in this compound metabolism or perception, researchers can observe the resulting phenotypic changes and infer the hormone's roles.
Loss-of-Function and Overexpression Studies
Loss-of-function mutants, where the activity of a specific gene is reduced or eliminated, have provided significant insights into the necessity of this compound for particular processes. For instance, studies on Arabidopsis thaliana mutants deficient in CYP735A enzymes, which are essential for this compound biosynthesis, have demonstrated the specific function of tZ-type cytokinins in shoot growth promotion. oup.comnih.govnih.gov These mutants often exhibit growth retardation, highlighting the importance of tZ-type cytokinins for normal development in both roots and shoots. nih.govnih.gov
Conversely, overexpression studies involve increasing the expression of genes related to this compound. Overexpression of UGT85A1, a gene encoding a this compound O-glucosyltransferase in Arabidopsis, led to increased accumulation of this compound O-glucosides. nih.gov Transgenic plants overexpressing UGT85A1 showed reduced sensitivity to exogenously applied this compound in terms of primary root elongation and lateral root formation, suggesting that O-glucosylation plays a role in regulating this compound homeostasis and response. nih.gov
Studies involving the disruption of cytokinin signaling components, such as the histidine kinases AHK2 and AHK3 or phosphotransfer proteins AHP2, AHP3, and AHP5, have also utilized loss-of-function approaches to understand how this compound signals are transduced and mediate responses, such as the accumulation of PAP transcripts. researchgate.net
Grafting Experiments to Study Long-Distance Signaling
Grafting experiments are a powerful tool to investigate the long-distance transport and signaling of plant hormones like this compound between different plant organs, such as roots and shoots. These experiments involve joining a scion (shoot) from one plant onto the rootstock (root system) of another, often with different genetic backgrounds or mutations affecting hormone biosynthesis or transport.
Research using grafting between various cytokinin biosynthetic and transportation mutants in Arabidopsis has revealed that this compound and its precursor, this compound riboside (tZR), function as long-distance signals transported through the xylem. frontiersin.orgresearchgate.netnih.gov These studies indicate that root-to-shoot translocation of tZ-type cytokinins plays a key role in regulating shoot growth and adapting shoot apical meristem size in response to nutrient availability, particularly nitrogen. researchgate.netfrontiersin.orgresearchgate.netnih.govresearchgate.net While tZR is considered a major long-distance signaling form in the xylem, this compound itself also contributes to regulating leaf size. researchgate.net Grafting experiments have helped demonstrate that increased cytokinin levels in the root can influence cytokinin levels in the xylem and impact the scion. nih.gov
Multi-Omics Integration in this compound Studies (e.g., Transcriptomics, Metabolomics)
Integrating data from multiple "omics" platforms, such as transcriptomics (the study of RNA molecules) and metabolomics (the study of metabolites), provides a comprehensive view of the molecular changes occurring in response to this compound or alterations in its levels. This multi-omics approach helps to unravel the complex regulatory networks and pathways influenced by this compound.
Transcriptomics allows researchers to identify genes whose expression levels change in response to this compound treatment or in mutants with altered this compound status. For example, transcriptomic analysis has been used to identify cytokinin-responsive genes in rice treated with this compound. frontiersin.org Metabolomics provides information on the downstream metabolic changes, including the levels of various hormones and other compounds. mdpi.comresearchgate.net
Combined transcriptomics and metabolomics analyses have been applied to study plant responses to stress and developmental cues, revealing the involvement of this compound signaling pathways. mdpi.comnih.govfrontiersin.org For instance, studies on maize under high-temperature stress have shown that this stress significantly decreases the content of zeatin, alongside other hormones, and that upregulation of ARR-B genes enhances zeatin signaling, improving heat tolerance. mdpi.com Integrating these datasets can help identify key regulatory networks and candidate genes associated with specific traits or responses mediated by this compound. nih.govresearchgate.net
This compound in Plant Tissue Culture Research
This compound is widely used in plant tissue culture due to its potent cytokinin activity, which is essential for regulating cell division, differentiation, and organogenesis in vitro. toku-e.comtoku-e.combio-world.compurescience.co.nz It is a common component of plant tissue culture media, often used in combination with auxins to control the developmental fate of plant cells and tissues. bio-world.comashs.orgsigmaaldrich.com
Regulation of Cell Division and Development in vitro
In plant tissue culture, this compound plays a critical role in promoting cell division and regulating various developmental processes. toku-e.comtoku-e.compurescience.co.nzsigmaaldrich.com Cytokinins, including this compound, are known to stimulate cell proliferation and regulate differentiation. sigmaaldrich.com The balance between cytokinins and auxins in the culture medium is crucial for directing development towards callus formation, shoot regeneration, or root formation. sigmaaldrich.com this compound's ability to promote cell division makes it valuable for initiating and maintaining plant cell cultures. bio-world.compurescience.co.nz
Shoot and Root Induction in Tissue Culture Systems
This compound is particularly effective in inducing shoot formation in many plant species cultured in vitro. toku-e.comtoku-e.combio-world.compurescience.co.nz High concentrations of this compound can promote adventitious shoot formation. bio-world.com In some protocols, this compound is used to overcome the inhibitory effects of other plant growth regulators on shoot elongation. ashs.org For example, in lingonberry tissue culture, transferring cultures initiated with TDZ to a medium containing this compound resulted in the production of usable shoots. ashs.org
While primarily known for its role in shoot induction, the balance with auxins dictates whether shoots or roots are formed. Generally, a higher cytokinin-to-auxin ratio favors shoot formation, while a lower ratio promotes root formation. sigmaaldrich.com However, cytokinins, including this compound, can also inhibit root formation at certain concentrations. bio-world.comsigmaaldrich.comoup.com Research has shown that this compound riboside, a derivative of this compound, can act as a suppressor of adventitious root formation in some species. oup.com Optimizing the concentrations and combinations of this compound with other hormones like indole-3-acetic acid (IAA) is essential for efficient shoot regeneration in various plant species, such as tomato. tandfonline.commdpi.com Different tomato cultivars may exhibit quantitative response differences to this compound concentrations for shoot regeneration. tandfonline.com
Biotechnological Production and Sustainable Agriculture Research
The increasing demand for natural plant growth regulators like this compound in sustainable agriculture and horticulture is driving research into efficient and environmentally friendly production methods. Biotechnological approaches, particularly microbial fermentation, are emerging as promising alternatives to traditional chemical synthesis or extraction from plant sources. The global this compound market is projected for significant growth, driven by the demand for plant growth regulators and adoption in agricultural biotechnology marketresearch.com.
Microbial Fermentation Platforms for this compound Production
Microbial fermentation is a key biotechnological approach for producing this compound. This process involves utilizing microorganisms, often genetically modified, in a controlled environment to synthesize this compound marketresearch.comgoogle.com. Compared to chemical synthesis, microbial fermentation offers several advantages, including reduced potential health and safety hazards and a more environmentally friendly process agropages.com.
Developments in microbial biotechnology have led to improved efficiency and economic viability in this compound production through optimized fermentation conditions and the use of genetically modified microorganisms marketresearch.com. For instance, research has explored using bacterial species like E. coli containing specific genes (tmr and/or tzs) isolated from Agrobacterium tumefaciens or Pseudomonas syringae pv. savastanoi to achieve high yields of cytokinins, including this compound google.com. One European microbial biotech company has developed a platform for natural cytokinin production, including an efficient bioprocess for this compound, which is expected to significantly lower production costs compared to current methods agropages.com. Optimized Bacillus subtilis systems have reportedly achieved improved fermentation yields, contributing to a reduction in this compound prices pmarketresearch.com.
Research on Improved Formulation Technologies (e.g., Microencapsulation, Nano-delivery Systems)
Improving the formulation of this compound is a significant trend in research to enhance its efficacy, stability, and targeted delivery in agricultural applications marketresearch.com. Advanced formulation technologies such as microencapsulation and nano-delivery systems are being investigated to improve shelf life, plant uptake, and site-directed delivery to specific plant tissues marketresearch.com.
These technologies aim to provide controlled release of this compound, ensuring a sustained supply to plants, which can enhance its effectiveness and potentially reduce the frequency of application marketresearch.com. Nano-formulated agrochemicals, including plant growth regulators, are being developed for controlled release and targeted delivery, aiming to release active ingredients slowly and precisely where needed researchgate.net. While research in micro- and nanotechnologies for drug delivery is more established, the principles are being explored for agricultural applications to improve the delivery and efficacy of compounds like this compound researchgate.netnih.govnih.gov.
Integration with Precision Agriculture Research
The application of this compound is increasingly being integrated with precision agriculture methods marketresearch.com. Precision agriculture utilizes technologies like sensor information and GPS to precisely time and apply inputs based on specific crop needs and environmental conditions marketresearch.com. This integration aims to maximize the effectiveness of this compound application while minimizing waste marketresearch.com.
Precision agriculture approaches, including the use of precision plant growth regulators, are becoming more important as farmers aim to meet output targets in the face of growing global food demand pmarketresearch.com. The availability of biotechnologically produced this compound at a potentially reduced cost is expected to play an important role in future sustainable farming practices, such as precision agriculture agropages.com.
Potential for Crop Improvement and Resilience Studies
This compound holds significant potential for crop improvement and enhancing plant resilience to various stresses marketresearch.comagropages.com. As a cytokinin, it promotes cell division and delays senescence, contributing to yield optimization pmarketresearch.com. Research is exploring its application to improve yield and quality in various crops, including staple crops like rice, wheat, and maize, as well as high-value horticultural crops marketresearch.compmarketresearch.com.
Studies have shown that this compound can enhance stress tolerance in plants, particularly against abiotic stresses such as drought, salinity, and cold agropages.comherts.ac.ukmdpi.com. For example, this compound application has been investigated for improving plant resistance to drought stress in water-scarce environments, offering a strategy for sustainable agriculture marketresearch.compmarketresearch.com. Research has also explored its role in improving the antioxidant defense capacity of plants under stress conditions nih.gov.
Interactive Data Table: Effects of this compound Application
| Crop | Application Method/Concentration | Observed Effect | Source |
| Soybean | 2-5 ppm sprays | Increased pod formation rates (18-22%) | pmarketresearch.com |
| Grapes | Applied during flowering | 15% improvement in fruit retention | pmarketresearch.com |
| Tomato | Under drought conditions | 15–20% increase in yields | pmarketresearch.com |
| Wheat | Seed pretreatment | Improved drought and salt tolerance | herts.ac.uk |
| Maize | Biostimulator treatment | Significantly improved salt tolerance | herts.ac.uk |
| Oregano | Not specified | Increased growth and biochemical parameters | herts.ac.uk |
| Wheat | Seed priming + leaf treatment | Improved antioxidant defense capacity under Cd stress | nih.gov |
Future Directions in Trans Zeatin Research
Elucidation of Remaining Unknowns in Biosynthetic and Metabolic Pathways
While significant strides have been made in identifying genes controlling cytokinin biosynthesis and metabolism, including the formation of active bases and inactivation through glucosylation or degradation, uncertainties persist frontiersin.org. Future research needs to fully map the enzymatic steps and regulatory networks governing Trans-Zeatin (B1683218) biosynthesis and metabolism. Although the enzyme responsible for the cis/trans isomerization of zeatin remains unidentified, and the chemical basis of this conversion is poorly understood, recent chemical strategies are advancing the modulation of zeatin's bioactivity by mimicking natural regulation pathways frontiersin.org. Further research is required to identify all enzymes and transporters involved in the synthesis, degradation, and transport of this compound and its derivatives within different plant tissues and at various developmental stages. Understanding the compartmentalization of these processes at the cellular and subcellular levels is also a critical area for future exploration frontiersin.orgceitec.eu.
Deeper Understanding of this compound Specificity and Differential Roles of Isomers and Conjugates
This compound is known to be significantly more biologically active than its isomer, cis-Zeatin (B600781) wikipedia.orgtoku-e.comoup.com. However, cis-Zeatin is also ubiquitously present in plants, and recent studies suggest it has distinct physiological functions, particularly in stress tolerance and regulating source and sink strength oup.comjeeng.netchemicalbook.comresearchgate.net. Future research should aim to fully elucidate the specific roles and mechanisms of action of this compound compared to cis-Zeatin and other cytokinin isomers and conjugates mdpi.comjeeng.netchemicalbook.comresearchgate.netnih.govresearchgate.net. This includes investigating how different plant species and even different tissues within the same plant exhibit differential responses to these isomers toku-e.comoup.comoup.comnih.gov. Research into cytokinin-N-glucosides (CKNGs), previously considered inactive, has shown that this compound-N-glucosides can exhibit biological activity, delaying senescence, although their effects on the transcriptome and proteome may differ from active this compound plos.org. Further studies are needed to understand the activation mechanisms and biological significance of these conjugated forms frontiersin.orgplos.org. The systemic transport of this compound and its precursor, this compound-riboside, also appears to have differing roles in regulating shoot growth, highlighting the complexity of cytokinin signaling via various forms nih.gov.
Comprehensive Mapping of Signaling Networks and Crosstalk with Other Phytohormones
The cytokinin signaling pathway, mediated by high-affinity receptors like histidine kinases (AHK) in Arabidopsis, has been extensively studied frontiersin.orgtoku-e.com. However, a comprehensive understanding of the intricate signaling networks activated by this compound and their downstream effects is still developing frontiersin.org. Future research should focus on mapping the complete cascade of events from receptor binding to target gene expression, including the identification of all interacting proteins and regulatory elements frontiersin.org. Furthermore, elucidating the complex crosstalk between this compound signaling and that of other phytohormones, such as auxins, gibberellins, abscisic acid, ethylene (B1197577), jasmonic acid, and salicylic (B10762653) acid, is crucial for understanding integrated plant growth and developmental responses frontiersin.orgmdpi.comtoku-e.comresearchgate.netnih.gov. Studies have already indicated complex interactions, such as the distinct roles of cis- and this compound isomers in crosstalk with IAA and ABA in maize growth regulation researchgate.net.
Advanced Research into this compound's Role in Complex Plant-Environment Interactions
This compound plays a significant role in mediating plant responses to various environmental stresses, including abiotic stresses like cadmium toxicity and shade, and biotic interactions such as pathogen defense mdpi.comfrontiersin.orgtoku-e.comjeeng.netchemicalbook.comresearchgate.netnih.govresearchgate.netmdpi.com. Future research needs to delve deeper into the molecular mechanisms by which this compound enhances stress tolerance and mediates interactions with pathogens and beneficial microbes mdpi.comtoku-e.comjeeng.netchemicalbook.comresearchgate.netnih.govresearchgate.netmdpi.com. This includes understanding how this compound influences antioxidant defense systems, modulates gene expression in response to stress, and potentially impacts nutrient uptake under adverse conditions mdpi.comfrontiersin.orgjeeng.netresearchgate.netresearchgate.netmdpi.com. For example, studies show this compound can enhance cadmium uptake in algae, potentially aiding phycoremediation, while also increasing antioxidant levels and improving adaptation to heavy metals researchgate.netmdpi.com. Research is also exploring how this compound modulates adaptation to shade stress through transcriptional and metabolic networks researchgate.net.
Development of Novel Research Tools and Methodologies
Continued progress in this compound research is heavily reliant on the development of more sensitive, specific, and high-throughput analytical tools and methodologies creative-proteomics.comnih.gov. While techniques like LC-MS/MS and UHPLC are currently used for cytokinin profiling, there is a need for further advancements to enable more precise quantification and spatial and temporal mapping of this compound and its metabolites at cellular and subcellular levels frontiersin.orgceitec.eucreative-proteomics.com. Novel approaches, such as aptamer-based colorimetric probes for detection, are being explored nih.gov. The development of new cytokinin derivatives and genetically encoded sensors could also provide powerful tools for manipulating and visualizing this compound activity in living plants ceitec.euresearchgate.netresearchgate.net. Furthermore, integrating multi-omics approaches (genomics, transcriptomics, proteomics, metabolomics) with advanced bioinformatics will be crucial for unraveling the complex regulatory networks involving this compound frontiersin.orgresearchgate.net.
Q & A
Q. How can HPLC be optimized for quantifying trans-zeatin in plant tissues?
- Methodological Answer : To quantify this compound, establish a standard curve using HPLC with pure this compound. For example, a linear regression model (e.g., , ) can relate peak area to concentration . Ensure biological triplicates to account for variability, and normalize results by fresh tissue weight. Validate the method by confirming detection limits and reproducibility, especially in complex matrices like callus or regenerating tissues .
Q. What experimental evidence supports this compound's role in plant regeneration?
- Methodological Answer : Studies on tomato micro-TOM regeneration demonstrate this compound accumulation correlates with callus initiation and differentiation. Use time-series HPLC to track this compound levels during regeneration phases (e.g., 0-day stems vs. later stages). Include negative controls (e.g., tissues without cytokinin) to confirm specificity . Combine hormonal profiling with morphological observations to link this compound dynamics to regeneration efficiency .
Q. How is this compound distinguished from its isomers in biological samples?
- Methodological Answer : Employ chromatographic separation (HPLC or LC-MS) with isomer-specific retention times. For example, cis-zeatin elutes later than this compound due to structural differences. Validate using synthetic standards and confirm via mass spectrometry. Note that cis-zeatin has negligible cytokinin activity in tobacco bioassays, aiding functional differentiation .
Advanced Research Questions
Q. Why does cis-zeatin exhibit lower biological activity compared to this compound?
- Methodological Answer : Structural analyses (e.g., DFT/B3LYP/6-31G optimization) reveal this compound's side-chain geometry enhances receptor binding, while cis-zeatin's conformation reduces affinity . Bioassays in tobacco show cis-zeatin requires 50-fold higher concentrations for equivalent callus growth . Use isotope-labeled cytokinins to study uptake and metabolism; cis-zeatin is preferentially glucosylated in maize, reducing its bioavailability .
Q. How can researchers design experiments to study this compound's role in abiotic stress responses?
- Methodological Answer : Expose plants to stressors (e.g., cold at 2°C) and quantify this compound and its ribosides in shoots/roots via LC-MS. For instance, cold stress increases this compound seven-fold in shoots but depletes it in roots . Pair hormonal data with transcriptomics (e.g., cytokinin-responsive genes like ARRs) to dissect tissue-specific signaling . Include inhibitors of MAPK pathways to test cross-talk with stress responses .
Q. What are the metabolic consequences of overexpressing O-glucosyltransferases on this compound homeostasis?
- Methodological Answer : Overexpress genes like cisZOG1 or cisZOG2 in transgenic plants (e.g., maize or rice) and profile cytokinins using LC-MS. These enzymes preferentially glucosylate cis-zeatin, altering its storage/deactivation. In rice, overexpression reduces active this compound pools, causing delayed senescence and altered root architecture . Compare glucoside accumulation in apical vs. basal tissues to assess compartmentalization .
Q. How do MAPK pathways mediate this compound's anti-photoaging effects in human cells?
- Methodological Answer : Treat UVB-exposed human fibroblasts with this compound and quantify MMP-1 expression via qPCR/ELISA. Use MAPK inhibitors (e.g., PD98059 for ERK) to block pathways. This compound dose-dependently inhibits UVB-induced ERK/JNK/p38 phosphorylation, reducing MMP-1 by >50% . Include phospho-specific antibodies in western blots to confirm pathway suppression.
Q. How should contradictory data on this compound levels in stressed tissues be resolved?
- Methodological Answer : Contradictions (e.g., shoot vs. root this compound under cold stress) may reflect tissue-specific metabolism. Use compartmentalized sampling and track derivatives like O-glucosides. For example, cold stress depletes root this compound but increases glucosides in shoots . Apply kinetic modeling to estimate turnover rates and enzyme activities (e.g., cytokinin oxidase) .
Q. What genetic tools validate isomer-specific cytokinin receptor activation?
- Methodological Answer : Use mutants (e.g., hk1 in Arabidopsis) with impaired cytokinin signaling. Rescue experiments with exogenous this compound restore gene expression (e.g., ARRs), while cis-zeatin fails . Employ RNA-seq to compare global transcriptome changes induced by each isomer. Test receptor binding affinity via in vitro assays with purified HIS-tagged receptors .
Q. How can reproducibility in this compound studies be ensured?
- Methodological Answer :
Follow open-science practices: publish raw HPLC/LC-MS data, detailed protocols (e.g., extraction in 80% methanol), and statistical codes. Use standardized cytokinin extraction protocols and reference materials (e.g., DZ internal standards) . Replicate experiments across labs with varied genotypes (e.g., Arabidopsis, maize) to confirm universality .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
